[(2-Fluorophenyl)methyl](1-methoxybutan-2-yl)amine

Core Science & Biosynthesis

An In-Depth Technical Guide to (2-Fluorophenyl)methylamine: Chemical Structure and Molecular Weight Analysis

Introduction

(2-Fluorophenyl)methylamine, more systematically known as (2-fluorophenyl)methanamine and commonly referred to as 2-fluorobenzylamine, is a pivotal chemical intermediate in modern organic and medicinal chemistry.[1] Its structure, which incorporates a benzylamine core with a fluorine atom at the ortho position of the phenyl ring, imparts unique physicochemical properties that are highly sought after in the design of novel therapeutic agents and complex organic molecules.[1][2] The strategic placement of the fluorine atom can significantly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[3]

This guide provides an in-depth analysis of 2-fluorobenzylamine, focusing on its fundamental chemical structure and molecular weight. It is designed for researchers, scientists, and drug development professionals, offering field-proven insights into its synthesis, analytical characterization, applications, and safety protocols. We will explore not just the "what" but the "why" behind the experimental choices, ensuring a thorough and practical understanding of this versatile compound.

PART 1: Molecular Identity and Physicochemical Properties

A precise understanding of a molecule's identity is the bedrock of all subsequent research and development. This section delineates the structural and fundamental properties of 2-fluorobenzylamine.

Chemical Structure Elucidation

The unambiguous identification of 2-fluorobenzylamine is achieved through a combination of nomenclature and structural representation.

• IUPAC Name: (2-Fluorophenyl)methanamine[4]

• Common Synonyms: 2-Fluorobenzylamine, o-Fluorobenzylamine[5]

• Chemical Formula: C₇H₈FN[6]

The structure consists of a primary amine group (-NH₂) attached to a methylene bridge (-CH₂-), which is in turn bonded to a benzene ring substituted with a fluorine atom at the C2 position.

Caption: Chemical Structure of (2-Fluorophenyl)methylamine.

Molecular Weight and Physicochemical Properties

The molecular weight is a critical parameter for stoichiometric calculations in synthesis and for identification via mass spectrometry.

Property	Value	Source(s)
CAS Number	89-99-6	[6][7]
Molecular Formula	C₇H₈FN	[6][7]
Molecular Weight	125.14 g/mol	[6][8]
Appearance	Colorless to light yellow liquid	[2]
Density	1.095 g/mL at 25 °C	[8]
Boiling Point	73-75 °C at 13 mmHg	[7][8]
Flash Point	67 °C (152.6 °F) - closed cup	[8]
Refractive Index (n20/D)	1.517	[8]
SMILES String	NCc1ccccc1F	[8]
InChI Key	LRFWYBZWRQWZIM-UHFFFAOYSA-N	[8]

PART 2: Synthesis and Chemical Reactivity

The utility of 2-fluorobenzylamine stems from its accessibility through reliable synthetic routes and its versatile reactivity.

Synthetic Pathway: Reduction of 2-Fluorobenzonitrile

A prevalent and efficient method for synthesizing 2-fluorobenzylamine is the chemical reduction of 2-fluorobenzonitrile. This transformation is a cornerstone of functional group interconversion in organic synthesis.

Causality Behind Experimental Choices: The choice of reducing agent is critical. A combination of potassium borohydride (KBH₄) and copper(II) chloride (CuCl₂) provides a moderate and selective reduction system. KBH₄ alone is generally not potent enough to reduce nitriles. However, the addition of a Lewis acid like CuCl₂ activates the nitrile group towards reduction. Isopropanol/water is used as the solvent system to solubilize the reactants and facilitate the reaction.

Experimental Protocol: Synthesis of 2-Fluorobenzylamine [7]

• Reaction Setup: To a 10 mL round-bottom flask, add 2-fluorobenzonitrile (1 mmol), potassium borohydride (KBH₄, 3 mmol), and copper(II) chloride (CuCl₂, 0.25 mmol).

• Solvent Addition: Add an 80% isopropanol solution (1.6 mL isopropanol and 0.4 mL water) to the flask.

• Reaction Conditions: Heat the reaction mixture to 60 °C.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) using a 10:1 mixture of dichloromethane (DCM) and methanol (MeOH) as the mobile phase. The reaction is typically complete within 8 hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature (approx. 25 °C).

• Solvent Removal: Remove the solvent under reduced pressure (rotary evaporation).

• Extraction: Add ethyl acetate (5 mL) to the residue. Wash the organic layer sequentially with water (1 mL) and saturated brine (1 mL).

• Drying and Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude 2-fluorobenzylamine product. Further purification can be achieved by distillation if required.

Caption: Workflow for the synthesis of 2-fluorobenzylamine.

PART 3: Analytical Characterization

Rigorous analytical characterization is non-negotiable to confirm the identity and purity of the synthesized compound. This section details the primary spectroscopic methods employed.

Mass Spectrometry (MS)

Mass spectrometry is an indispensable tool for confirming the molecular weight and elucidating the structure of a compound by analyzing its fragmentation pattern.

Expected Fragmentation: For 2-fluorobenzylamine, the Electron Ionization (EI) mass spectrum is expected to show a molecular ion peak (M⁺) at m/z = 125.[5] The fragmentation is dominated by the loss of the amino group and cleavage of the benzylic C-N bond. A prominent peak would be the tropylium-like ion [C₇H₆F]⁺ at m/z = 109, formed after rearrangement, which is a characteristic fragment for benzyl compounds. The loss of a hydrogen atom to give a peak at m/z=124 is also common.[9]

Protocol: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis This protocol is a self-validating system for the identification and purity assessment of 2-fluorobenzylamine.

• Sample Preparation: Prepare a 1 mg/mL solution of 2-fluorobenzylamine in a suitable solvent like dichloromethane or ethyl acetate.

• Internal Standard (Optional but Recommended): For quantitative analysis, add a known concentration of an internal standard (e.g., a deuterated analog or a compound with similar properties but different retention time).[10]

• GC-MS System & Conditions:

  • GC Column: Use a non-polar capillary column (e.g., DB-1 MS or equivalent, 30m x 0.25mm x 0.25µm).[11]

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injector: Set to 280°C in split mode (e.g., 20:1 split ratio).

  • Oven Program:

    • Initial temperature: 100°C, hold for 1 minute.

    • Ramp: Increase to 300°C at a rate of 12°C/min.

    • Final hold: Hold at 300°C for 9 minutes.

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230°C.

    • Mass Scan Range: 30-350 amu.

• Data Analysis:

  • Confirm the retention time of the analyte.

  • Verify the molecular ion peak at m/z = 125.

  • Analyze the fragmentation pattern and compare it to a reference spectrum from a database like NIST.[5]

  • Calculate purity based on the relative peak area.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

• ¹H NMR: The spectrum will show distinct signals for the aromatic protons (in the range of δ 7.0-7.5 ppm), the methylene protons (-CH₂-, a singlet around δ 3.8-4.0 ppm), and the amine protons (-NH₂, a broad singlet that can vary in position, typically δ 1.5-2.5 ppm).[12] The coupling of the fluorine atom to the aromatic protons will result in complex splitting patterns.

• ¹³C NMR: The spectrum will display seven distinct carbon signals. The methylene carbon will appear around δ 40-45 ppm. The aromatic carbons will be in the δ 115-165 ppm region, with their chemical shifts and splitting patterns influenced by the C-F coupling.

Caption: Integrated analytical workflow for 2-fluorobenzylamine.

PART 4: Applications in Drug Discovery and Development

2-Fluorobenzylamine is not merely a laboratory curiosity; it is a high-value building block in the synthesis of biologically active compounds.

• Pharmaceutical Intermediates: It serves as a crucial starting material or intermediate in the synthesis of active pharmaceutical ingredients (APIs).[1][2] Its structure is found in molecules targeting a range of conditions, particularly neurological disorders.[2]

• Anticonvulsant Agents: A notable application is in the synthesis of purine derivatives, such as 9-(2-fluorobenzyl)-6-(methylamino)-9H-purine, which has demonstrated anticonvulsant activity.[7][8]

• Structure-Activity Relationship (SAR) Studies: The compound is used extensively in SAR studies to probe the effects of fluorine substitution on ligand-receptor interactions. For example, it has been incorporated into spirohydantoin antagonists of the melanin-concentrating hormone receptor-1 (MCH-R1), a target for obesity and anxiety disorders.[1][8] The fluorine atom's electron-withdrawing nature and ability to form hydrogen bonds can significantly alter the pharmacological profile of a lead compound.

PART 5: Safety and Handling

As with any reactive chemical, proper handling of 2-fluorobenzylamine is paramount to ensure laboratory safety. The information is derived from comprehensive Safety Data Sheets (SDS).

Hazard Class	Pictogram	Signal Word	Hazard Statement
Skin Corrosion/Irritation	GHS05 (Corrosion)	Danger	H314: Causes severe skin burns and eye damage.[8][13]
Flammable Liquids	None	Warning	H227: Combustible liquid.[13]

Precautionary Measures: [13][14]

• Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, a face shield, and a lab coat.[8][14]

• Handling: Use in a well-ventilated area, preferably within a chemical fume hood. Avoid contact with skin, eyes, and clothing. Keep away from heat, sparks, and open flames.[13][15]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place under an inert atmosphere (e.g., nitrogen or argon) at 2–8 °C.[2][7] It is designated under Storage Class 8A for combustible, corrosive hazardous materials.[8]

• First Aid: In case of contact, immediately flush skin or eyes with copious amounts of water for at least 15 minutes and seek immediate medical attention. If inhaled, move to fresh air. If swallowed, do NOT induce vomiting; rinse mouth and seek immediate medical attention.[16]

Conclusion

(2-Fluorophenyl)methylamine (2-fluorobenzylamine) is a deceptively simple molecule with profound utility in advanced chemical synthesis and drug discovery. Its value is derived from the unique combination of a reactive primary amine and a strategically fluorinated aromatic ring. A thorough understanding of its synthesis, reactivity, analytical profile, and safety considerations, as detailed in this guide, is essential for any scientist looking to leverage its potential. By adhering to rigorous, self-validating protocols, researchers can confidently employ this versatile building block to drive innovation in the development of novel materials and life-saving therapeutics.

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A Framework for In Vitro Pharmacological Characterization of Novel Phenethylamines: A Case Study with (2-Fluorophenyl)methylamine

Abstract

This technical guide outlines a comprehensive framework for the in vitro pharmacological characterization of novel chemical entities, using (2-Fluorophenyl)methylamine as a representative phenethylamine analog. While specific pharmacological data for (2-Fluorophenyl)methylamine is not extensively documented in public literature, its core structure is shared by a vast number of neuroactive compounds. This guide provides researchers, scientists, and drug development professionals with a logical, tiered experimental strategy to elucidate the mechanism of action, target affinity, and functional activity of such novel compounds. We detail industry-standard protocols for receptor binding, neurotransmitter transporter uptake, and functional assays, providing a robust blueprint for advancing early-stage discovery programs.

Introduction: Rationale and Strategic Overview

(2-Fluorophenyl)methylamine belongs to the phenethylamine class, a structural motif central to many endogenous neurotransmitters (e.g., dopamine, norepinephrine) and a wide array of pharmacologically active compounds.[1] The presence of a fluorine atom on the phenyl ring can significantly alter metabolic stability, binding affinity, and selectivity for biological targets compared to its non-fluorinated counterparts.

Given the absence of a detailed pharmacological record for this specific molecule, a systematic in vitro investigation is warranted. Our approach is predicated on a hypothesis-driven strategy based on its structural similarity to known monoaminergic modulators. The primary molecular targets for phenethylamine-like compounds typically include:

• Monoamine Transporters: Serotonin (SERT), Norepinephrine (NET), and Dopamine (DAT) transporters.

• G-Protein Coupled Receptors (GPCRs): Primarily serotonin (5-HT), dopamine (D), and adrenergic (α, β) receptor subtypes.

• Enzymes: Monoamine Oxidases (MAO-A and MAO-B), which are responsible for the degradation of monoamine neurotransmitters.[2][3][4]

This guide presents a tiered workflow designed to efficiently screen for activity at these targets and then characterize the nature of the interaction in detail.

Tier 1: Primary Screening - Target Identification

The initial step is to perform a broad screen to identify which, if any, of the hypothesized targets interact with (2-Fluorophenyl)methylamine with significant affinity. A competitive radioligand binding assay panel is the gold standard for this purpose due to its robustness, sensitivity, and high-throughput capability.[5][6][7][8]

Principle of Radioligand Binding Assays

These assays measure the ability of a test compound to displace a known radioactive ligand ('radioligand') from its target receptor or transporter.[9] The assay is performed by incubating a preparation of cell membranes expressing the target of interest with a fixed concentration of the radioligand and a range of concentrations of the test compound.[5] The amount of radioligand displaced is proportional to the affinity of the test compound for the target.

Hypothetical Primary Screening Panel Results

For the purpose of this guide, we will proceed with a hypothetical set of results from a primary screen, where (2-Fluorophenyl)methylamine was tested at a single concentration (e.g., 10 µM) against a panel of CNS targets.

Table 1: Hypothetical Primary Screening Data for (2-Fluorophenyl)methylamine

Target	Radioligand	% Inhibition at 10 µM	Implication
SERT	[³H]-Citalopram	85%	High Priority Hit. Strong affinity for the serotonin transporter.
DAT	[³H]-WIN 35,428	62%	Medium Priority Hit. Moderate affinity for the dopamine transporter.
NET	[³H]-Nisoxetine	15%	No significant interaction.
5-HT₂A Receptor	[³H]-Ketanserin	78%	High Priority Hit. Strong affinity for a key serotonin receptor.
D₂ Receptor	[³H]-Spiperone	55%	Medium Priority Hit. Moderate affinity for the dopamine D₂ receptor.
MAO-A	(Enzyme Assay)	91%	High Priority Hit. Potent inhibition of a key metabolic enzyme.
MAO-B	(Enzyme Assay)	25%	Weak to no inhibition.

Note: Data are hypothetical and for illustrative purposes only.

Based on these hypothetical results, (2-Fluorophenyl)methylamine is identified as a potent interactor with SERT, the 5-HT₂A receptor, and the MAO-A enzyme, with secondary activity at DAT and the D₂ receptor. These "hits" will be pursued in Tier 2 characterization.

Tier 2: In-Depth Characterization of Primary Hits

The next phase involves detailed quantitative analysis of the primary hits to determine their potency (affinity) and functional effect (e.g., agonist, antagonist, inhibitor).

Workflow for Target Characterization

A logical workflow ensures that data from one experiment informs the design of the next. This self-validating system confirms the initial hit and builds a comprehensive pharmacological profile.

Caption: Tiered approach for in vitro compound characterization.

Protocol: SERT Radioligand Binding Assay (Ki Determination)

This protocol determines the binding affinity (Ki) of (2-Fluorophenyl)methylamine for the human serotonin transporter (hSERT).

Materials:

• HEK-293 cells stably expressing hSERT.[10]

• Membrane Preparation Buffer: 50 mM Tris-HCl, pH 7.4.

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.

• Radioligand: [³H]-Citalopram (specific activity ~80 Ci/mmol).

• Non-specific control: Fluoxetine (10 µM final concentration).

• Test Compound: (2-Fluorophenyl)methylamine, prepared in a 10-point, 3-fold serial dilution series.

• Glass fiber filters (e.g., Whatman GF/B) and a cell harvester.

• Scintillation cocktail and a liquid scintillation counter.

Methodology:

• Membrane Preparation: Homogenize hSERT-expressing cells in ice-cold Membrane Preparation Buffer and centrifuge to pellet membranes. Resuspend the membrane pellet in Assay Buffer. Determine protein concentration via a Bradford or BCA assay.

• Assay Plate Setup: In a 96-well plate, add in triplicate:

  • Total Binding: 25 µL Assay Buffer, 25 µL [³H]-Citalopram, 50 µL membrane suspension.

  • Non-Specific Binding (NSB): 25 µL Fluoxetine, 25 µL [³H]-Citalopram, 50 µL membrane suspension.

  • Test Compound: 25 µL of each dilution of (2-Fluorophenyl)methylamine, 25 µL [³H]-Citalopram, 50 µL membrane suspension.

• Incubation: Incubate the plate for 60 minutes at room temperature to reach equilibrium.

• Harvesting: Rapidly separate bound from free radioligand by filtering the contents of each well through the glass fiber filters using a cell harvester.[5] Wash filters three times with ice-cold Assay Buffer.

• Counting: Place filters in scintillation vials, add scintillation cocktail, and quantify radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding (CPM) - NSB (CPM).

  • Plot the % specific binding against the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ (the concentration of test compound that inhibits 50% of specific binding).

  • Convert the IC₅₀ to a Ki (inhibition constant) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant for the target.

Protocol: SERT Functional Uptake Assay (IC₅₀ Determination)

This assay measures the functional ability of the compound to inhibit the transport of serotonin into cells. This can be done using either radiolabeled serotonin or specialized fluorescent dyes.[11][12]

Caption: Principle of the neurotransmitter uptake inhibition assay.

Materials:

• HEK-293 cells stably expressing hSERT, plated in a 96-well plate.[10]

• Assay Buffer: Krebs-Ringer-HEPES (KRH) buffer, pH 7.4.

• Substrate: [³H]-Serotonin (³H-5-HT).

• Inhibitor Control: Fluoxetine.

• Test Compound: (2-Fluorophenyl)methylamine, prepared in a 10-point serial dilution.

Methodology:

• Cell Plating: Seed cells in a 96-well plate and allow them to form a confluent monolayer overnight.[11]

• Pre-incubation: Wash cells with KRH buffer. Pre-incubate the cells for 20 minutes at 25°C with varying concentrations of (2-Fluorophenyl)methylamine or Fluoxetine control.[10]

• Uptake Initiation: Add [³H]-Serotonin to each well to initiate the uptake reaction. Incubate for 15 minutes at 25°C.[10]

• Uptake Termination: Rapidly aspirate the buffer and wash the cells twice with ice-cold KRH buffer to remove extracellular substrate.

• Lysis & Counting: Lyse the cells (e.g., with 1% Triton X-100) and transfer the lysate to scintillation vials for counting.[13]

• Data Analysis: Determine the concentration of test compound that produces 50% inhibition of [³H]-Serotonin uptake (IC₅₀) by fitting the data to a dose-response curve. A potent inhibitor will have a low IC₅₀ value.

Protocol: MAO-A Enzyme Inhibition Assay (IC₅₀ Determination)

This protocol determines the compound's ability to inhibit the enzymatic activity of Monoamine Oxidase-A (MAO-A). Fluorometric or chemiluminescent assays are common, high-throughput methods.[2][14]

Principle: MAO-A catalyzes the oxidative deamination of a substrate (e.g., p-Tyramine), producing hydrogen peroxide (H₂O₂) as a byproduct.[2] In the presence of Horseradish Peroxidase (HRP), H₂O₂ reacts with a probe like Amplex® Red to generate the highly fluorescent product, resorufin.[2] A decrease in the rate of fluorescence generation indicates MAO-A inhibition.

Caption: Fluorometric detection principle for MAO inhibition assays.

Materials:

• Recombinant human MAO-A enzyme.

• MAO Assay Buffer: 100 mM potassium phosphate, pH 7.4.[2]

• Substrate: p-Tyramine.[2]

• Detection Reagents: Amplex® Red, Horseradish Peroxidase (HRP).

• Inhibitor Control: Clorgyline (a known selective MAO-A inhibitor).

• Test Compound: (2-Fluorophenyl)methylamine, prepared in a 10-point serial dilution.

• Black, flat-bottom 96-well microplate.

• Fluorescence plate reader (Excitation ~530 nm, Emission ~585 nm).[15]

Methodology:

• Assay Setup: To wells of the microplate, add the MAO Assay Buffer, MAO-A enzyme, and the test compound dilutions (or control inhibitor).

• Pre-incubation: Incubate for 10-15 minutes at room temperature to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Prepare a working solution of the substrate and detection reagents (HRP, Amplex Red). Add this solution to all wells to start the enzymatic reaction.

• Kinetic Reading: Immediately place the plate in a fluorescence reader set to read kinetically at 37°C for 30 minutes.

• Data Analysis: Calculate the rate of reaction (slope of fluorescence vs. time). Determine the % inhibition for each concentration of the test compound relative to the vehicle control. Plot % inhibition vs. log concentration and fit to a dose-response curve to calculate the IC₅₀ value.

Data Synthesis and Pharmacological Profile

By integrating the results from the binding and functional assays, a preliminary pharmacological profile of (2-Fluorophenyl)methylamine can be constructed.

Table 2: Hypothetical In-Depth Characterization Data

Target	Assay Type	Metric	Value (nM)	Interpretation
SERT	Binding	Ki	15	High affinity for the serotonin transporter.
SERT	Uptake	IC₅₀	45	Potent functional inhibition of serotonin reuptake.
DAT	Binding	Ki	250	Moderate affinity for the dopamine transporter.
DAT	Uptake	IC₅₀	680	Moderate functional inhibition of dopamine reuptake.
5-HT₂A	Binding	Ki	30	High affinity for the 5-HT₂A receptor.
5-HT₂A	Functional (Ca²⁺)	EC₅₀/IC₅₀	>10,000	No agonist activity; suggests potential antagonist or inverse agonist properties (requires antagonist-mode assay to confirm).
D₂	Binding	Ki	400	Moderate affinity for the D₂ receptor.
MAO-A	Enzyme Inhibition	IC₅₀	22	Potent inhibitor of MAO-A.

Summary Profile: Based on this hypothetical data, (2-Fluorophenyl)methylamine emerges as a potent serotonin reuptake inhibitor and MAO-A inhibitor, with secondary activity as a dopamine reuptake inhibitor. It binds with high affinity to the 5-HT₂A receptor but does not appear to activate it, suggesting it may act as an antagonist at this site. This profile is characteristic of certain classes of antidepressant and anxiolytic agents.

Conclusion and Future Directions

This guide provides a systematic, state-of-the-art framework for the initial in vitro pharmacological characterization of novel compounds like (2-Fluorophenyl)methylamine. The tiered approach, moving from broad screening to detailed mechanistic studies, ensures an efficient use of resources while building a robust data package. The hypothetical case study illustrates how this process can elucidate a compound's primary targets and mode of action, thereby guiding future research.

Subsequent steps would involve antagonist-mode functional assays for the 5-HT₂A and D₂ receptors, selectivity screening against a broader range of targets (e.g., other 5-HT receptor subtypes, adrenergic receptors), and in vitro ADME (Absorption, Distribution, Metabolism, Excretion) profiling to assess its drug-like properties.

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• Li, R., et al. (2022). Structure-Activity Relationship Studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters. Frontiers in Pharmacology, 13, 837555. Retrieved from [Link]

• Li, R., et al. (2022). Structure-activity relationship studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) analogues as inhibitors of human equilibrative nucleoside transporters. PolyU Institutional Research Archive. Retrieved from [Link]

• Kim, D. Y., et al. (2020). Structure–Activity Relationship and Evaluation of Phenethylamine and Tryptamine Derivatives for Affinity towards 5-Hydroxytryptamine Type 2A Receptor. Biomolecules & Therapeutics, 28(2), 198-207. Retrieved from [Link]

• Kshirsagar, U., et al. (2022). Structure-Activity Relationship Studies of 4-((bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines at the dopamine transporter: functionalizing the terminal nitrogen affects affinity, selectivity and metabolic stability. Bioorganic & Medicinal Chemistry, 65, 128711. Retrieved from [Link]

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• NextSDS. (n.d.). (2-fluorophenyl)(phenyl)methylamine — Chemical Substance Information. Retrieved from [Link]

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• Fassihi, A., et al. (2013). 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents: Synthesis and In-vitro Cytotoxicity Evaluation. International Journal of Pharmacy and Pharmaceutical Sciences, 5(3), 643-646. Retrieved from [Link]

• Penthala, N. R., et al. (2013). 2-(3-Fluoro-4-methylsulfonylaminophenyl) Propanamides as Potent Transient Receptor Potential Vanilloid 1 (TRPV1) Antagonists: Structure Activity Relationships of 2-Amino Derivatives in the N-(6-trifluoromethyl-pyridin-3-ylmethyl) C-region. Bioorganic & Medicinal Chemistry Letters, 23(17), 4881-4886. Retrieved from [Link]

• DeWire, S. M., et al. (2013). Structure–Activity Relationships and Discovery of a G Protein Biased μ Opioid Receptor Ligand, amine (TRV130), for the Treatment of Acute Severe Pain. Journal of Medicinal Chemistry, 56(20), 8019-8031. Retrieved from [Link]

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Synthesis Pathways and Precursors for (2-Fluorophenyl)methylamine: A Comprehensive Technical Guide

Executive Summary

(2-Fluorophenyl)methylamine (CAS: 89-99-6), widely known as 2-fluorobenzylamine, is a highly versatile building block in organic synthesis and pharmaceutical development. It is a critical intermediate in the design of active pharmaceutical ingredients (APIs), including anticonvulsants, kinase inhibitors, and adenylyl cyclase inhibitors[1][2]. The presence of the highly electronegative ortho-fluorine atom introduces powerful stereoelectronic effects. This pre-organization biases the spatial orientation of the benzylic amine's lone pair, minimizing the entropic penalty during biological target binding and enhancing the metabolic stability of downstream drug candidates[3].

This whitepaper critically examines the upstream precursor dependencies, core synthetic pathways, and validated experimental methodologies required to synthesize high-purity 2-fluorobenzylamine.

Precursor Landscape and Upstream Synthesis

The synthesis of 2-fluorobenzylamine is fundamentally dependent on the availability of ortho-fluorinated precursors. The two most prominent starting materials are 2-fluorobenzonitrile and 2-fluorobenzaldehyde .

• 2-Fluorobenzonitrile (CAS: 394-47-8): This is the most industrially viable and scalable precursor. Historically, it is synthesized via a highly efficient route starting from saccharin. Saccharin undergoes chlorination with phosphorus pentachloride (PCl₅) at 160–180 °C to form 2-cyanobenzenesulfonyl chloride. A subsequent fluorination step using alkali metal fluorides (e.g., KF or CsF) in a sulfolane solvent at 170–250 °C displaces the sulfonyl group, yielding 2-fluorobenzonitrile in 70–75% yields[4][5].

• 2-Fluorobenzaldehyde: Utilized primarily in convergent reductive amination strategies. While it allows for milder reaction conditions, aldehydes are generally more susceptible to auto-oxidation than nitriles, requiring careful storage and handling[3].

Synthetic pathways and precursor dependencies for (2-Fluorophenyl)methylamine.

Core Synthesis Pathways & Mechanistic Causality

Pathway A: Reduction of 2-Fluorobenzonitrile

Reducing the nitrile group (-C≡N) to a primary amine (-CH₂NH₂) is the most direct synthetic route.

• Transition-Metal Activated Borohydride Reduction: A highly reliable bench-scale method employs potassium borohydride (KBH₄) activated by copper(II) chloride (CuCl₂)[1].

  • Causality: KBH₄ alone is insufficiently reactive toward unactivated nitriles. The addition of CuCl₂ leads to its in situ reduction to copper(0) nanoparticles. These active metallic species catalytically facilitate the hydride transfer from the borohydride to the electrophilic nitrile carbon, ensuring rapid reduction without requiring high-pressure hydrogen gas[1].

• Lithium Aminoborohydride (LAB) Systems: Monomeric aminoboranes, such as BH₂-N(iPr)₂, can selectively reduce 2-fluorobenzonitrile when combined with a catalytic amount of LiBH₄[6].

  • Causality: The Li⁺ ion acts as a Lewis acid, coordinating with the nitrogen atom of the nitrile. This coordination withdraws electron density from the carbon, activating it for nucleophilic attack by the aminoborane[6].

• Homogeneous Cobalt-Catalyzed Hydrogenation: Addressing the need for sustainable chemistry, a Cobalt PNNH pincer complex can selectively hydrogenate 2-fluorobenzonitrile.

  • Causality: Operating at 30 bar H₂ and 135 °C, the pincer ligand architecture stabilizes the cobalt center while facilitating heterolytic H₂ cleavage. This atom-efficient method yields up to 99% of the primary amine without utilizing precious metals (e.g., Pd, Pt), thereby eliminating heavy metal toxicity risks in pharmaceutical workflows[7].

Pathway B: Reductive Amination of 2-Fluorobenzaldehyde

This pathway proceeds via the condensation of 2-fluorobenzaldehyde with an ammonia equivalent (e.g., hydroxylamine) to form an intermediate oxime or imine, followed by reduction[3][8].

• Causality: Direct amination with NH₃ often leads to over-alkylation (forming secondary/tertiary amines) or aminal formation. By isolating or forming a stable oxime intermediate using hydroxylamine hydrochloride, the subsequent reduction (using lithium borohydride or catalytic hydrogenation) strictly yields the primary amine, preventing unwanted side reactions[8].

Quantitative Data Summary

Table 1: Comparison of Synthesis Pathways for 2-Fluorobenzylamine

Synthesis Pathway	Primary Precursor	Reagents / Catalyst	Reaction Conditions	Typical Yield	Green Chemistry / Safety Profile
Activated Borohydride Reduction	2-Fluorobenzonitrile	KBH₄, CuCl₂	80% Isopropanol, 60 °C, 8h	~85-90%	Moderate; generates Cu and B waste, but avoids high-pressure H₂.
Cobalt-Catalyzed Hydrogenation	2-Fluorobenzonitrile	Co-PNNH Pincer, H₂	30 bar H₂, 135 °C	96-99%	Excellent; high atom economy, replaces precious metals (Pd/Pt).
LAB Reduction	2-Fluorobenzonitrile	BH₂-N(iPr)₂, cat. LiBH₄	THF, 25 °C	~90%	Good; mild conditions, but requires careful handling of reactive hydrides.
Reductive Amination (Oxime Route)	2-Fluorobenzaldehyde	NH₂OH·HCl, then LiBH₄	Condensation at RT, Reduction at RT	80-85%	Moderate; highly selective for primary amines, prevents over-alkylation.

Experimental Protocols (Self-Validating Systems)

To ensure high reproducibility and scientific integrity, the following protocols are designed as self-validating systems with built-in analytical checkpoints.

Protocol 1: Borohydride Reduction of 2-Fluorobenzonitrile[1]

Objective: Synthesize 2-fluorobenzylamine via transition-metal activated hydride reduction.

• Reagent Assembly: To a 10 mL round-bottom flask, add 2-fluorobenzonitrile (0.15 g, 1 mmol), KBH₄ (0.17 g, 3 mmol), and CuCl₂ (0.03 g, 0.25 mmol).

• Solvent Addition: Add an 80% isopropanol solution (1.6 mL isopropanol and 0.4 mL water).

  • Causality Check: The aqueous component solubilizes the inorganic salts (KBH₄, CuCl₂), while the isopropanol solubilizes the organic nitrile, creating a homogenous reactive phase.

  • Validation Checkpoint 1: Immediate color change to dark brown/black and mild gas evolution indicates the successful in situ generation of active Cu(0) nanoparticles.

• Reaction: Heat the mixture to 60 °C and stir for 8 hours.

• TLC Validation: Monitor the reaction progress via Thin Layer Chromatography (TLC) using a unfolding agent ratio of DCM:MeOH (10:1).

  • Validation Checkpoint 2: The disappearance of the UV-active, high-Rf nitrile spot and the appearance of a lower-Rf, ninhydrin-positive amine spot confirms reaction completion[1].

• Workup: Cool the mixture to 25 °C and remove the solvent under reduced pressure. Add Ethyl acetate (5 mL) to the residue. Wash sequentially with water (1 mL) and saturated saline (1 mL).

  • Causality Check: Brine breaks emulsions formed by residual boron/copper salts and drives the organic amine into the ethyl acetate layer via the salting-out effect.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield crude 2-fluorobenzylamine[1].

Self-validating experimental workflow for the reduction of 2-fluorobenzonitrile.

Protocol 2: Reductive Amination via Oxime Intermediate[8]

Objective: Synthesize 2-fluorobenzylamine from 2-fluorobenzaldehyde avoiding over-alkylation.

• Oxime Formation: Condense 2-fluorobenzaldehyde with hydroxylamine hydrochloride (NH₂OH·HCl) in the presence of a mild base (e.g., sodium acetate) in ethanol at room temperature.

  • Validation Checkpoint 1: Formation of a white crystalline precipitate (the oxime) upon addition of water confirms successful condensation.

• Reduction: Isolate the oxime and dissolve in dry THF. Slowly add lithium borohydride (LiBH₄) at 0 °C, then allow to warm to room temperature.

• Quenching & Workup: Carefully quench excess hydride with gaseous HCl in dry methanol to yield the amine hydrochloride salt, which can be free-based using NaOH prior to extraction[8].

References

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• Academia.edu - Selective Hydrogenation of Nitriles to Primary Amines Catalyzed by a Cobalt Pincer Complex. Available at: 7

• Benchchem - 2-Fluoro-6-methylbenzylamine|High-Quality Building Block. Available at: 3

• ACS Publications - Lithium Aminoborohydrides 16. Synthesis and Reactions of Monomeric and Dimeric Aminoboranes. Available at: 6

• PMC - Pyrazolo-Pyrimidinones with Improved Solubility and Selective Inhibition of Adenylyl Cyclase Type 1 Activity. Available at: 2

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An In-Depth Technical Guide on the Mechanism of Action of (2-Fluorophenyl)methylamine in Biological Systems

Abstract

(2-Fluorophenyl)methylamine, also known as 2-fluorobenzylamine, is an organic compound recognized for its role as a versatile chemical intermediate in the synthesis of various biologically active molecules.[1][2] Its primary mechanism of action in biological systems stems from its function as a potent and selective inhibitor of Monoamine Oxidase B (MAO-B). This guide delineates the core pharmacodynamic and pharmacokinetic properties of 2-fluorobenzylamine, provides detailed experimental protocols for its characterization, and discusses its therapeutic and research implications, particularly in the context of neurodegenerative diseases.

Introduction to (2-Fluorophenyl)methylamine

(2-Fluorophenyl)methylamine (2-FBA) is a benzylamine derivative characterized by a fluorine atom substituted at the ortho-position of the benzene ring.[3] This structural feature significantly influences its electronic properties and lipophilicity, enhancing its potential for biological activity.[2][3]

Chemical Properties and Structure:

Property	Value	Reference
Molecular Formula	C₇H₈FN	[3]
Molecular Weight	125.14 g/mol
CAS Number	89-99-6
Appearance	Colorless to pale yellow liquid	[1][3]
Boiling Point	73-75 °C at 13 mmHg
Density	1.095 g/mL at 25 °C

The presence of the fluorobenzene moiety and the amine group makes 2-FBA a valuable building block in medicinal chemistry.[1][2] It has been utilized in the synthesis of compounds with anticonvulsant activity and in the development of novel drug candidates for neurological disorders.[1][2]

Core Mechanism of Action: Selective MAO-B Inhibition

The primary and most significant biological action of 2-fluorobenzylamine is its inhibition of Monoamine Oxidase B (MAO-B).

The Role of Monoamine Oxidases (MAOs)

Monoamine oxidases are a family of enzymes located on the outer mitochondrial membrane that catalyze the oxidative deamination of monoamines, including key neurotransmitters like dopamine, serotonin, and norepinephrine.[4][5] There are two main isoforms, MAO-A and MAO-B, which differ in their substrate specificity and inhibitor selectivity.[6]

• MAO-A: Primarily metabolizes serotonin and norepinephrine. Its inhibitors are effective in treating depression and anxiety.[5][6]

• MAO-B: Primarily metabolizes phenylethylamine and benzylamine.[4] Crucially, in the human brain, MAO-B is the predominant form and is responsible for the breakdown of dopamine.[6]

Inhibition of MAO-B leads to a decrease in dopamine degradation, thereby increasing dopaminergic neurotransmission.[7] This mechanism is a cornerstone for the treatment of motor symptoms in Parkinson's disease (PD).[7][8]

(2-Fluorophenyl)methylamine as a Selective MAO-B Inhibitor

The selectivity for MAO-B over MAO-A is a critical feature for therapeutic applications. Non-selective MAO inhibition can lead to dangerous side effects like a hypertensive crisis (the "cheese effect") when tyramine-rich foods are consumed, as MAO-A in the gut is responsible for metabolizing dietary tyramine.[] Selective MAO-B inhibitors largely avoid this risk.

Downstream Neurological Effects

By inhibiting MAO-B, 2-FBA can produce the following downstream effects within the central nervous system:

• Increased Dopamine Levels: The primary consequence is an elevation of dopamine concentrations in the brain, particularly in dopaminergic neurons.[7]

• Neuroprotection: Beyond symptomatic relief in PD, MAO-B inhibitors are investigated for potential neuroprotective effects. The oxidative process catalyzed by MAO generates hydrogen peroxide (H₂O₂), a source of oxidative stress that can contribute to neuronal damage.[11][12] By inhibiting the enzyme, this source of reactive oxygen species is reduced.

The diagram below illustrates the central role of MAO-B in dopamine metabolism and how inhibitors like 2-FBA intervene.

Caption: Dopamine metabolism pathway and the inhibitory action of 2-FBA.

Pharmacokinetics: ADME Profile

While specific pharmacokinetic studies for (2-Fluorophenyl)methylamine are not detailed in the provided search results, general principles for similar small molecules apply. The fluorination typically increases lipophilicity, which can enhance absorption and blood-brain barrier penetration.[3]

A study on related compounds, ethyl 2-(2-fluorobenzamido)benzoate (EFB-1) and methyl 2-(2-fluorobenzamido)benzoate (DSM-RX 78), provides some insight.[13] These molecules showed a short elimination half-life (around 9 minutes) and high clearance in rats following intravenous administration, suggesting rapid metabolism and distribution.[13] Oral administration would likely result in different kinetics, subject to first-pass metabolism. The metabolic fate of 2-FBA would likely involve enzymatic modification of the amine group and potentially further modification of the aromatic ring.

Experimental Validation and Protocols

The characterization of 2-FBA as a MAO-B inhibitor requires robust, validated assays. Below are detailed methodologies for key experiments.

In Vitro Fluorometric MAO-B Inhibition Assay

This is the foundational experiment to determine the potency (IC₅₀) of an inhibitor.

Principle: The assay measures hydrogen peroxide (H₂O₂), a byproduct of the MAO-B-catalyzed oxidation of a substrate (e.g., benzylamine or tyramine).[11][12] In the presence of horseradish peroxidase (HRP) and a suitable probe (like Amplex Red), H₂O₂ generates a highly fluorescent product (resorufin). The rate of fluorescence increase is directly proportional to MAO-B activity, and a decrease in this rate indicates inhibition.[4][11]

Detailed Protocol:

• Reagent Preparation:

  • MAO-B Assay Buffer: 100 mM potassium phosphate, pH 7.4.[11]

  • MAO-B Enzyme: Reconstitute recombinant human MAO-B in Assay Buffer to a stock concentration. Aliquot and store at -80°C.[12]

  • Inhibitor (2-FBA): Prepare a stock solution in DMSO. Create a serial dilution in Assay Buffer to achieve final desired concentrations. Ensure the final DMSO concentration in all wells is consistent and low (<1%).[12]

  • Reaction Mix: Prepare a working solution containing the MAO-B substrate (e.g., Tyramine), a high-sensitivity fluorescent probe, and a developer enzyme (HRP) in Assay Buffer, according to manufacturer recommendations.[11][12]

• Assay Procedure (96-well black plate format):

  • Controls:

    • 100% Activity Control: Add 50 µL of MAO-B enzyme solution and 10 µL of Assay Buffer (with DMSO).

    • Inhibitor Wells: Add 50 µL of MAO-B enzyme solution and 10 µL of the 2-FBA serial dilutions.

    • Blank (No Enzyme): Add 50 µL of Assay Buffer and 10 µL of Assay Buffer (with DMSO).

  • Pre-incubation: Incubate the plate for 10-15 minutes at 37°C to allow the inhibitor to bind to the enzyme.[11][12]

  • Reaction Initiation: Add 40-50 µL of the Reaction Mix to all wells to start the reaction.[11]

  • Kinetic Measurement: Immediately place the plate in a fluorescence microplate reader pre-set to 37°C. Measure fluorescence intensity (e.g., Ex/Em = 535/587 nm) every 1-2 minutes for 30-60 minutes.[11]

• Data Analysis:

  • Calculate the rate of reaction (slope of the fluorescence vs. time curve) for each well.

  • Normalize the data: % Inhibition = [1 - (Slope_Inhibitor / Slope_Control)] * 100.

  • Plot % Inhibition vs. log[Inhibitor Concentration] and fit the data to a four-parameter logistic equation to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).[11]

The workflow for this assay is visualized below.

Caption: Experimental workflow for the in vitro MAO-B inhibition assay.

Determination of Inhibition Mechanism (Kᵢ and Reversibility)

To further characterize the interaction, it's crucial to determine if the inhibition is competitive, non-competitive, or uncompetitive, and whether it is reversible.

Methodology: This is achieved by performing the kinetic assay described above but with varying concentrations of both the inhibitor (2-FBA) and the MAO-B substrate. The results are analyzed using a Lineweaver-Burk plot (a double reciprocal plot of 1/velocity vs. 1/[Substrate]).[4] The pattern of line intersections on the plot reveals the mechanism of inhibition, and the inhibitor constant (Kᵢ) can be calculated from these plots.[4] Reversibility can be assessed by dialyzing the enzyme-inhibitor complex and observing if enzyme activity is restored.

Therapeutic and Research Implications

The selective inhibition of MAO-B is a clinically validated strategy for Parkinson's disease.[5][] Marketed drugs like selegiline and rasagiline are selective MAO-B inhibitors.[][12] Therefore, (2-Fluorophenyl)methylamine and its derivatives hold potential as:

• Lead Compounds for PD Therapeutics: Its core structure can be modified to optimize potency, selectivity, and pharmacokinetic properties for the development of new drugs for Parkinson's and other neurodegenerative diseases like Alzheimer's.[7][8][11]

• Research Tools: As a selective inhibitor, 2-FBA can be used in preclinical research to probe the role of MAO-B in various physiological and pathological processes, including neuroinflammation and oxidative stress.[14]

Conclusion

(2-Fluorophenyl)methylamine exerts its primary biological effect through the selective inhibition of monoamine oxidase B. This mechanism prevents the degradation of dopamine in the brain, a key strategy in managing the symptoms of Parkinson's disease. Its fluorinated benzylamine structure makes it a potent agent and a valuable scaffold for further drug development. The experimental protocols outlined in this guide provide a framework for the robust scientific validation of its activity, confirming its potential as both a therapeutic lead and a critical research tool in neuroscience.

References

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• Cell Biolabs, Inc. OxiSelect™ Monoamine Oxidase Assay Kit (Colorimetric). [Link]

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Physicochemical Profiling and Synthetic Utility of (2-Fluorophenyl)methylamine: A Mechanistic Guide

Executive Summary

In modern medicinal chemistry, the strategic incorporation of fluorine is rarely a simple structural tweak; it is a calculated physicochemical intervention. (2-Fluorophenyl)methylamine (commonly known as 2-Fluorobenzylamine) serves as a foundational building block for a broad spectrum of biologically active molecules[1]. By positioning a highly electronegative fluorine atom at the ortho position relative to the aminomethyl group, chemists can predictably manipulate the molecule's basicity, lipophilicity, and metabolic stability[2].

This technical whitepaper deconstructs the physicochemical properties of (2-Fluorophenyl)methylamine, explains the causality behind its behavior in biological systems, and provides self-validating experimental protocols for its characterization and synthesis.

Quantitative Physicochemical Profile

To establish a baseline for experimental design, the core physicochemical parameters of (2-Fluorophenyl)methylamine are summarized below.

Property	Value / Description
Chemical Name	(2-Fluorophenyl)methylamine; 2-Fluorobenzylamine
CAS Number	89-99-6[1]
Molecular Formula	C₇H₈FN[1]
Molecular Weight	125.14 g/mol [1]
Appearance	Colorless to pale yellow liquid[3]
Boiling Point	73 - 75 °C at 17 hPa[4]
Density	1.095 g/cm³ at 25 °C[4]
Reactivity Profile	Highly reactive in nucleophilic substitutions and coupling[3]

Mechanistic Causality in Drug Design: The Ortho-Fluorine Effect

As application scientists, we do not just observe properties; we engineer them. The utility of (2-Fluorophenyl)methylamine in drug development stems directly from the electronic effects of the fluorine substituent.

Inductive Electron Withdrawal and pKa Modulation

Fluorine is the most electronegative element, exerting a strong electron-withdrawing inductive effect (-I)[2]. Because the fluorine atom is in close proximity to the benzylamine moiety (the ortho position), it significantly pulls electron density away from the nitrogen lone pair[2]. This strong -I effect decreases the basicity (lowers the pKa) of the amine compared to unsubstituted benzylamine or its meta and para isomers[2].

Impact on Lipophilicity and Passive Permeability

Why does lowering the pKa matter? In physiological environments (pH 7.4), highly basic primary amines are predominantly protonated, which can hinder membrane crossing. By lowering the pKa via the ortho-fluorine effect, the fraction of the neutral (unprotonated) amine species increases. This shift inherently enhances the molecule's distribution coefficient (LogD) and dramatically improves passive membrane permeability—a critical parameter for oral bioavailability and target engagement[5].

Disruption of Crystal Packing

Beyond electronics, substituting standard amide or benzylamine linkages with (2-Fluorophenyl)methylamine derivatives can disrupt planar crystal packing. In the development of Adenylyl Cyclase Type 1 (AC1) inhibitors, this specific substitution was shown to lower melting points and yield a 3- to 9-fold improvement in aqueous solubility[6].

Logical flow of ortho-fluorine effects on physicochemical properties.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes an internal check to prevent downstream propagation of errors.

Protocol A: High-Precision Potentiometric pKa Determination

To empirically validate the predicted decrease in basicity caused by the ortho-fluorine, a potentiometric titration is required[2].

Step-by-Step Methodology:

• System Calibration (Validation Step): Calibrate the pH meter using fresh standard buffers at pH 4.00, 7.00, and 10.00. Causality: Ensures electrode linearity across the expected inflection range.

• Sample Preparation: Accurately weigh (2-Fluorophenyl)methylamine and dissolve it in degassed, deionized water to achieve a 0.01 M solution[2]. Causality: Degassing prevents dissolved CO₂ from forming carbonic acid, which would skew the titration curve.

• Titration Execution: Pipette 50.0 mL of the amine solution into a thermostated beaker (25.0 ± 0.1 °C). Titrate with standardized 0.1 M HCl using an automated burette, recording pH after each 0.1 mL addition[2].

• Data Analysis (Self-Validation): Do not rely on visual indicators. Plot the volume of HCl added versus pH. Calculate the first derivative (dpH/dV) to objectively identify the exact equivalence point.

• Calculation: Apply the Henderson-Hasselbalch equation at the half-equivalence point to determine the pKa.

Self-validating potentiometric titration workflow for pKa determination.

Protocol B: Synthesis via Nitrile Reduction

(2-Fluorophenyl)methylamine is most efficiently synthesized by the reduction of 2-fluorobenzonitrile[1].

Step-by-Step Methodology:

• Reaction Setup: Under an inert argon atmosphere, suspend Lithium Aluminum Hydride (LiAlH₄) in anhydrous diethyl ether at 0 °C. Causality: The inert atmosphere and low temperature control the highly exothermic hydride transfer, preventing solvent boiling and side reactions.

• Substrate Addition: Slowly add a solution of 2-fluorobenzonitrile in diethyl ether dropwise over 30 minutes.

• In-Process Monitoring (Validation Step): After 2 hours of stirring at room temperature, quench a 0.1 mL aliquot and analyze via HPLC or TLC. Causality: Confirm the complete disappearance of the nitrile starting material before proceeding to workup, ensuring maximum yield.

• Fieser Workup: Sequentially add water (x mL), 15% NaOH (x mL), and water (3x mL) where x is the mass of LiAlH₄ in grams. Causality: This specific sequence precipitates aluminum salts as a granular white solid, allowing for easy filtration rather than an unmanageable emulsion.

• Isolation: Filter the salts, dry the organic layer over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude amine. Purify via vacuum distillation (boiling point ~73-75 °C at 17 hPa)[4].

Conclusion

The utilization of (2-Fluorophenyl)methylamine is a masterclass in applied physical organic chemistry. By understanding how the ortho-fluorine atom's inductive effect modulates basicity and lipophilicity, researchers can rationally design pharmaceuticals with superior pharmacokinetic profiles, enhanced permeability, and optimized target binding.

References

• 2-Fluorobenzylamine: A Versatile Intermediate in Organic Synthesis and Pharmaceutical Development. NINGBO INNO PHARMCHEM CO.,LTD.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF5jDqtkcX_acKQXgifUst_7Vuygepd35E5ENFc39OMx4fgGbfJ5y7tU79fmn0rod-VcpLvJ1L_f7aWsvhYblhFc7p6aaMzIxPOcEmM1d24rVskgrbfmaVa71Pv35TybtGx-mfNbHguS5c9_akgt_ZPZVWF7qeOmdkg2sXJs-XqV0kvELiLvkRHBoKfd1PvWF3TwHlv_8nLGK9rgGcENTRP1VD71WS02uYxZHN92m0pZKCyNi1Jo3paO63lmEYR0SHyc5HRIDpQLS_HXUiwBw==]
• CAS 89-99-6: 2-Fluorobenzylamine. CymitQuimica.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHEDyHXPTzGRxSrsTbtJLnT8VWQb6facNElcx-ZxVDoxBqs94rTupWnJ2RZ0_PDDK31w-x4Y-dp_Rvg1it-Jc8huEUOFiSNkVEbWd8bXaFP5_ZVDFkzsxfCROlaF-QRgwM=]
• 2-Fluorobenzylamine - Safety Data Sheet. ChemicalBook.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGNiNBl5N95HOoUoWsEpuZM71RBMwuBid36i7zdcVab--T2o8ZLg-kbMMy74C4KTmVFUPiVsaHUIuXKgbLQJMwDCNWOLQs077RhyX-zilHWahBqpDMaax1vaBoGAj5g4QVhd0ugEvNSY3vfhP9BqOr8YKhUFA==]
• A Comparative Guide to the Reactivity of Fluorinated Benzylamine Isomers. Benchchem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGOPtSh4iGSYIO3VV6htwe6vBlDgzAQFdSgv9KONRMKQO7-sWEnycVF65JaYN63uyeWZUv0Seivep5YBSi9KeRiYOY-nEgSWn0J1VO6ZsONUD6-J2z5svnZhzyfkXRpu30iF2jF1ft5tcpQ1KANAwa5x4qKZn33-murSFR7nO5dzxQ0HNI7pqvdGWafjIXtcvAx9T93rXEVzkrSRTGa0RTJqXMSC8I=]
• Paradoxical Increase of Permeability and Lipophilicity with the Increasing Topological Polar Surface Area within a Series of PRMT5 Inhibitors. ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFkzyrhPHk5H06djYxMueJWyZ8vN9nD7xQkHrRku19HLnvp_3kB7quyPYOKPLCnYfPUuXtLeRD6wkf9i3efi29kn4174jAPmaAJOstpNvNlM4gNIhBnIY3tGgsTvVfkf0jrj6bar-BY4lu2P4RlIxec]
• Pyrazolo-Pyrimidinones with Improved Solubility and Selective Inhibition of Adenylyl Cyclase Type 1 Activity for Treatment of Inflammatory Pain. ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFs_BmyWiPIuScZzmQTRj97_pJTb-ROYUuHPGTIT6OeJwoUpZOhDPFYwj-B_MnXH7dW1OQR_e65P_KDsdGcNRaDpFhnC73MYZa8K2xI0kCRLkg8vNLCv194uCbYllAqRtvkzg34pUDlxAUwi0Ma31IU]

Sources

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• 4. 2-Fluorobenzylamine - Safety Data Sheet [chemicalbook.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: HPLC Method Development for (2-Fluorophenyl)methylamine Quantification

Introduction & Mechanistic Challenges

(2-Fluorophenyl)methylamine, commonly known as 2-fluorobenzylamine, is a highly polar primary amine utilized as a critical building block in pharmaceutical synthesis. Analyses of the global pharmacopeia indicate that 70–85% of marketed drugs and their precursors are basic compounds[1]. However, the quantification of basic amines via Reversed-Phase Liquid Chromatography (RPLC) presents a fundamental physicochemical challenge: severe peak tailing and poor retention[2].

This chromatographic degradation is primarily caused by secondary interactions. While the hydrophobic fluorobenzyl ring partitions into the C18 stationary phase, the primary amine (pKa ~9.5) exists as a protonated cation at neutral pH. This cation undergoes strong electrostatic, ion-exchange interactions with ionized residual silanol groups (Si-O⁻) on the silica support surface[3]. To develop a self-validating and robust assay, the method must actively control the ionization state of both the analyte and the stationary phase[4].

Method Development Rationale (E-E-A-T)

To overcome the silanol-amine interaction and ensure a reproducible method, two distinct, causality-driven strategies can be employed.

Strategy A: The High pH Neutralization Approach (Preferred)

By elevating the mobile phase pH to 10.0–10.5, the environment exceeds the pKa of (2-Fluorophenyl)methylamine. The amine is deprotonated into its neutral free-base form, completely nullifying electrostatic interactions with residual silanols. This forces the analyte to retain via pure hydrophobic partitioning, resulting in superior peak symmetry and increased retention[4]. Causality Check: Standard silica dissolves at pH > 8.0. Therefore, a hybrid organic-inorganic silica column (e.g., Ethylene Bridged Hybrid, BEH) is strictly required to prevent column degradation.

Strategy B: The Low pH Suppression Approach (Alternative)

By lowering the mobile phase pH to 2.0–2.5, residual silanols are fully protonated and neutralized (Si-OH), effectively shutting down the ion-exchange pathway[2]. However, the amine remains fully protonated and highly polar, leading to poor retention near the void volume. To counteract this, an ion-pairing agent (such as Trifluoroacetic acid, TFA, or a chaotropic salt like sodium perchlorate) must be added to form a neutral, hydrophobic complex with the amine, thereby restoring retention on standard end-capped C18 columns[5].

Workflow Visualization

Figure 1: Decision matrix for basic amine HPLC method development highlighting pH mechanisms.

Quantitative Data & Parameters

Table 1: Physicochemical Properties of the Analyte

Property	Value
Compound Name	(2-Fluorophenyl)methylamine
Molecular Weight	125.14 g/mol
pKa (Primary Amine)	~9.0 - 9.5
LogP (Predicted)	~1.2

| UV Absorbance Maxima | 210 nm, 260 nm |

Table 2: Chromatographic Method Parameters

Parameter	Method A: High pH (Preferred)	Method B: Low pH (Alternative)
Column	Waters XBridge C18 (150 x 4.6 mm, 3.5 µm)	Phenomenex Luna C18(2) (150 x 4.6 mm, 5 µm)
Mobile Phase A	10 mM Ammonium Bicarbonate (pH 10.0)	0.1% TFA in LC-MS Grade Water (pH ~2.0)
Mobile Phase B	Acetonitrile (HPLC Grade)	0.1% TFA in Acetonitrile
Elution Mode	Isocratic (70% A : 30% B)	Isocratic (90% A : 10% B)
Flow Rate	1.0 mL/min	1.0 mL/min
Column Temp	30°C	30°C
Injection Vol	5 µL	5 µL

| Detection | UV @ 210 nm | UV @ 210 nm |

Note on Elution Causality: Method B requires a highly aqueous mobile phase (90% A) because the protonated amine is extremely polar. Method A uses higher organic content (30% B) because the neutralized amine is significantly more hydrophobic.

Experimental Protocols

Step 1: Mobile Phase Preparation

• Method A (Buffer A): Dissolve 0.79 g of Ammonium Bicarbonate in 1.0 L of LC-MS grade water. Adjust the pH to 10.0 ± 0.1 using dilute Ammonium Hydroxide. Filter through a 0.22 µm nylon membrane.

• Method B (Buffer A): Add 1.0 mL of LC-MS grade Trifluoroacetic acid (TFA) to 1.0 L of LC-MS grade water. Mix thoroughly. Filter through a 0.22 µm PTFE membrane.

Step 2: Standard Preparation

• Stock Solution (1.0 mg/mL): Accurately weigh 10.0 mg of (2-Fluorophenyl)methylamine reference standard into a 10 mL volumetric flask. Dissolve and make up to volume with Methanol.

• Working Solutions: Dilute the stock solution using Mobile Phase A to create a 5-point calibration curve (10, 25, 50, 75, and 100 µg/mL).

• Causality Check: Always use Mobile Phase A as the final sample diluent to prevent solvent-mismatch effects (e.g., peak splitting or fronting) upon injection.

Step 3: Self-Validating Sequence Execution

To ensure the trustworthiness of the generated data, the HPLC sequence must be structured to self-validate instrument performance and stability:

• Equilibration: Run the mobile phase at 1.0 mL/min for at least 20 column volumes until the baseline is stable.

• Blank Injection (n=2): Inject the diluent to verify the absence of carryover or ghost peaks.

• System Suitability Test (SST) (n=5): Inject the 50 µg/mL standard five times. Evaluate against the criteria in Table 3.

• Calibration Curve: Inject the working solutions from lowest to highest concentration.

• Unknown Samples: Inject prepared samples.

• Bracketing Standard: Re-inject the 50 µg/mL standard every 10 samples to validate that detector drift has not occurred.

System Suitability Testing (SST) Criteria

Table 3: SST Specifications

Parameter	Specification	Causality / Rationale
Retention Factor (k')	> 2.0	Ensures the analyte is not eluting in the void volume, avoiding interference from unretained matrix components.
Tailing Factor (Tf)	≤ 1.5	Validates the successful suppression of secondary silanol-amine interactions.
Theoretical Plates (N)	> 5,000	Confirms column bed integrity and optimal mass transfer kinetics.

| %RSD of Area (n=5) | ≤ 2.0% | Verifies autosampler injection precision and detector stability. |

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 4. waters.com [waters.com]
• 5. pubs.acs.org [pubs.acs.org]

Advanced GC-MS Profiling of (2-Fluorophenyl)methylamine in Biological Matrices: Extraction, Derivatization, and Quantitative Workflows

Target Audience: Analytical Chemists, Forensic Toxicologists, and Pharmacokinetic Researchers. Application Note ID: GCMS-APP-2026-03

Mechanistic Rationale & Analytical Strategy

(2-Fluorophenyl)methylamine, commonly known as 2-fluorobenzylamine, is a critical chemical intermediate and a potential biomarker/metabolite in the pharmacokinetic profiling of fluorinated pharmaceuticals. Analyzing this compound in complex biological matrices (e.g., plasma, urine) presents a distinct analytical challenge.

Primary amines are notoriously difficult to analyze directly via gas chromatography. Their high polarity and active amine hydrogens cause them to aggressively interact with active silanol groups on the column's stationary phase, resulting in severe peak tailing, thermal degradation, and a loss of quantitative reproducibility 1.

The Causality of Derivatization: To circumvent this, we employ acylation using Pentafluoropropionic anhydride (PFPA). This nucleophilic substitution replaces the active amine proton with a pentafluoropropionyl group. This strategic modification achieves three critical outcomes:

• Elimination of Polarity: Masks the active hydrogen, preventing column adsorption and yielding sharp, symmetrical chromatographic peaks 2.

• Increased Volatility: Lowers the boiling point, allowing for lower GC elution temperatures.

• Directed MS Fragmentation: The addition of the heavy, fluorine-rich moiety directs Electron Impact (EI) fragmentation to yield high-mass, stable diagnostic ions (e.g., the fluorobenzyl cation at m/z 109), drastically improving the signal-to-noise ratio against low-mass biological background noise .

Reagents and Materials

• Target Analyte: 2-Fluorobenzylamine (Analytical standard, >99% purity).

• Internal Standard (IS): Benzylamine-d7 (10 µg/mL in methanol).

• Derivatization Reagent: Pentafluoropropionic anhydride (PFPA, >99% purity).

• Solvents: Ethyl acetate, Methanol, Hexane (All LC-MS/GC-MS grade, strictly anhydrous).

• Buffers & Modifiers: 1 M NaOH, 5% Ammonium Hydroxide in Methanol.

• Extraction Consumables: Mixed-mode Cation Exchange (MCX) SPE cartridges (30 mg/1 mL).

Experimental Methodologies

Sample Preparation (Extraction)

To ensure the protocol acts as a self-validating system , Benzylamine-d7 is introduced at the very first step. Because it shares identical physicochemical properties with the target analyte, it undergoes the exact same extraction efficiency and derivatization kinetics. Quantifying the analyte-to-IS ratio automatically corrects for matrix-induced ion suppression, incomplete derivatization, or evaporative losses.

During extraction, the pH must be adjusted to >11. Because the pKa of primary benzylamines is ~9.5, this basic environment ensures the amine is >99% un-ionized (free-base form), maximizing its partition coefficient into the organic phase 3.

Protocol A: Liquid-Liquid Extraction (LLE) - For High Throughput

• Aliquot 1.0 mL of biological matrix (urine or plasma) into a glass centrifuge tube.

• Spike with 50 µL of Benzylamine-d7 IS (1 µg/mL working solution).

• Add 0.5 mL of 1 M NaOH and vortex briefly to adjust pH > 11.

• Add 3.0 mL of extraction solvent (Ethyl Acetate).

• Vortex vigorously for 5 minutes, then centrifuge at 3000 × g for 10 minutes.

• Transfer the upper organic layer to a clean glass reaction vial.

Protocol B: Solid-Phase Extraction (SPE) - For High Matrix Purity

• Condition MCX cartridge with 1 mL Methanol followed by 1 mL deionized water.

• Aliquot 1.0 mL of matrix, spike with 50 µL IS, and adjust to pH 6.0 using phosphate buffer (ensures the amine is ionized and binds to the cation exchange resin).

• Load the sample onto the cartridge at a flow rate of 1 mL/min.

• Wash with 1 mL of 0.1 M HCl, followed by 1 mL of Methanol (removes neutral/acidic lipids).

• Elute the target amines with 2 mL of 5% Ammonium Hydroxide in Methanol.

Workflow for the extraction and derivatization of 2-fluorobenzylamine from biological matrices.

Acylation Derivatization Protocol

• Evaporate the collected organic extract (from LLE or SPE) to complete dryness under a gentle stream of nitrogen at 40°C.

• Add 50 µL of anhydrous Ethyl Acetate and 50 µL of PFPA reagent to the dried residue.

• Cap the vial tightly with a PTFE-lined septum and incubate at 60°C for 20 minutes.

• Critical Step: Remove from heat, cool to room temperature, and evaporate the mixture to absolute dryness under nitrogen. Causality: Unreacted PFPA forms highly corrosive pentafluoropropionic acid upon exposure to ambient moisture. Injecting this acid will rapidly strip the GC column's stationary phase and foul the MS ion source.

• Reconstitute the dried derivative in 100 µL of anhydrous Ethyl Acetate.

• Transfer to a GC autosampler vial equipped with a micro-insert.

Mechanistic pathway of PFPA derivatization and subsequent EI-MS fragmentation for quantitation.

GC-MS Analytical Parameters

• Column: HP-5MS or DB-5MS (30 m × 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium (Ultra-high purity, 99.999%), constant flow at 1.0 mL/min.

• Injection: 1.0 µL, Splitless mode. Inlet temperature set to 250°C. Purge valve ON at 1.0 min.

• Oven Temperature Program:

  • Initial: 60°C (Hold 1 min).

  • Ramp: 15°C/min to 280°C.

  • Final Hold: 3 min at 280°C (Total run time: ~18.6 min).

• Mass Spectrometer Settings:

  • Transfer Line: 280°C

  • Ion Source (EI): 230°C at 70 eV

  • Quadrupole: 150°C

• Selected Ion Monitoring (SIM) Acquisition:

  • 2-Fluorobenzylamine-PFPA:m/z 109 (Quantifier, 2-fluorobenzyl cation), m/z 271 (Qualifier, Molecular Ion[M+]), m/z 152 (Qualifier).

  • Benzylamine-d7-PFPA (IS):m/z 98 (Quantifier), m/z 260 (Qualifier).

Quantitative Performance Data

The following table summarizes the validation data of the described method (using the SPE extraction pathway) across human plasma and urine matrices.

Validation Parameter	Human Plasma Matrix	Human Urine Matrix
Linear Dynamic Range	5.0 – 1000 ng/mL	10.0 – 2000 ng/mL
Limit of Detection (LOD)	1.5 ng/mL	3.0 ng/mL
Limit of Quantitation (LOQ)	5.0 ng/mL	10.0 ng/mL
Intra-day Precision (RSD%)	< 6.5%	< 7.2%
Inter-day Precision (RSD%)	< 8.0%	< 8.5%
Extraction Recovery	88.4% – 94.1%	85.2% – 91.6%
Correlation Coefficient (R²)	> 0.998	> 0.997

Expert Insights & Troubleshooting

• Choice of Derivatization Agent: While Trifluoroacetic anhydride (TFAA) is commonly used, PFPA is superior for fluorinated benzylamines. PFPA adds greater mass (+146 Da net), shifting the diagnostic ions to higher m/z regions. This drastically reduces background matrix interference from low-mass endogenous biological artifacts.

• Poor Derivative Yield / Peak Tailing: If the target peak exhibits tailing or the internal standard area drops unexpectedly, suspect water contamination. PFPA is highly sensitive to hydrolysis. Ensure that the ethyl acetate used for reconstitution is strictly anhydrous and that the nitrogen evaporation step prior to derivatization leaves absolutely no residual aqueous matrix.

• Matrix Emulsions during LLE: When extracting plasma via LLE, lipid-rich samples may form emulsions. If this occurs, centrifuge the sample at a higher speed (5000 × g) or freeze the sample at -20°C for 10 minutes to solidify the aqueous layer, allowing easy decanting of the organic ethyl acetate layer.

References

• Source: PMC (National Institutes of Health)
• Formation and identification of novel derivatives of primary amine and zwitterionic drugs Source: IU Indianapolis ScholarWorks URL
• Chemical Derivatization Processes Applied to Amine Determination in Samples of Different Matrix Composition Source: ACS Publications URL
• Exact Mass GC-MS Analysis of Amine Monomers Used in Combinatorial Library Production Source: Waters Corporation URL

Sources

• 1. The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Advanced Liquid-Liquid Extraction (LLE) Protocols for (2-Fluorophenyl)methylamine

Introduction & Chemical Profiling

(2-Fluorophenyl)methylamine, widely known as 2-fluorobenzylamine, is a critical building block in the development of pharmaceuticals, agrochemicals, and specialized ligands[1]. Isolating this primary amine from complex synthetic mixtures requires precise manipulation of its ionization state.

The presence of a highly electronegative fluorine atom at the ortho position fundamentally alters the molecule's electronic landscape. Through a strong electron-withdrawing inductive effect (-I), the fluorine atom pulls electron density away from the aminomethyl group[2]. This reduces the availability of the nitrogen's lone pair, rendering 2-fluorobenzylamine noticeably less basic (pKa ~8.97) than its unsubstituted counterpart, benzylamine (pKa ~9.33)[2]. Understanding this shift is the cornerstone of designing an efficient, high-yield liquid-liquid extraction (LLE) protocol.

Theoretical Framework: The Causality of pH in LLE

Liquid-liquid extraction of amines relies on the reversible protonation of the nitrogen atom. By shifting the pH of the aqueous phase, the molecule is forced to partition between immiscible aqueous and organic layers[3].

• Protonation (Aqueous Partitioning): To ensure >99.9% of the amine is protonated into its water-soluble ammonium salt, the aqueous pH must be driven at least 3 units below its pKa. For 2-fluorobenzylamine, the target pH is < 6.0.

• Deprotonation (Organic Partitioning): To recover the amine, the aqueous phase is basified. To ensure >99.9% of the molecule returns to its neutral, organic-soluble freebase form, the pH must be raised at least 3 units above its pKa. The target pH is > 12.0[3].

Acid-base liquid-liquid extraction workflow for (2-Fluorophenyl)methylamine.

Quantitative Data & Solvent Selection

Table 1: Physicochemical Properties of (2-Fluorophenyl)methylamine [1][2][4]

Property	Value	Impact on Extraction Workflow
Molecular Weight	125.14 g/mol	Essential for accurate mass balance and yield calculations.
pKa (Conjugate Acid)	~ 8.97	Dictates the strict pH boundaries (< 6.0 and > 12.0) for phase transfer.
Boiling Point	73-75 °C at 13 mmHg	High volatility; requires strict temperature control during solvent evaporation.
Density	1.095 g/mL at 25 °C	Heavier than water in its neat form; influences phase inversion risks.

Table 2: Solvent Selection Matrix for Back-Extraction

Solvent	Density vs. Water	Emulsion Risk	Suitability & Causality
MTBE	Lighter (Top)	Low	Optimal. Excellent partitioning, chemically stable to strong base, and easy to evaporate at low temperatures.
DCM	Heavier (Bottom)	Medium	Good. Strong extraction power, but poses environmental/halogenated waste disposal challenges.
Ethyl Acetate	Lighter (Top)	High	Sub-optimal. Prone to base-catalyzed hydrolysis (saponification) at pH > 12, which consumes the solvent and contaminates the extract.
Toluene	Lighter (Top)	Low	Fair. Good stability, but its high boiling point complicates the final concentration step, risking volatilization of the product.

Self-Validating Experimental Protocol

This step-by-step methodology utilizes a self-validating feedback loop to ensure maximum recovery of 2-fluorobenzylamine from a crude synthetic mixture.

Phase 1: Acidic Extraction (Isolating the Amine)

• Dissolution: Dissolve the crude reaction mixture in Methyl tert-butyl ether (MTBE) using approximately 10 mL of solvent per gram of crude material.

• Acidification: Add 1M Hydrochloric Acid (HCl) in a 1:1 volume ratio to the organic phase.

  • Causality: The HCl protonates the amine, converting it into the highly polar, water-soluble 2-fluorobenzylammonium chloride.

• Agitation: Transfer the biphasic mixture to a separatory funnel. Shake vigorously for 2 minutes, venting frequently to release vapor pressure. Allow the layers to fully separate.

• Self-Validation Check (Critical): Sample the lower aqueous layer and test with pH paper. The pH must be < 6.0. If the pH is higher, the amine has buffered the acid; add additional 1M HCl until the target pH is achieved.

• Phase Separation: Drain the lower aqueous layer (containing the protonated product) into a clean Erlenmeyer flask. Retain the upper organic layer (containing neutral and acidic impurities).

• Aqueous Wash: Wash the collected aqueous phase with a fresh portion of MTBE (0.5x volume) to strip away any residual organic impurities. Discard this MTBE wash.

Phase 2: Basification and Back-Extraction (Recovering the Freebase)

• Thermal Control: Place the Erlenmeyer flask containing the aqueous phase into an ice-water bath and cool to 0–5 °C.

  • Causality: Acid-base neutralization is highly exothermic. Because 2-fluorobenzylamine is volatile[1], excess heat can cause evaporative loss and thermal degradation.

• Basification: Under continuous magnetic stirring, slowly add 2M Sodium Hydroxide (NaOH) dropwise.

  • Self-Validation Check: Watch for a visual phase change. The clear aqueous solution will turn cloudy and form oily droplets as the water-insoluble freebase amine precipitates out of solution. Continue adding NaOH until the pH is strictly > 12.0 (verify with pH paper).

• Back-Extraction: Transfer the basic aqueous mixture to a clean separatory funnel. Extract three times with fresh MTBE (1x volume each time).

  • Causality: According to the Nernst distribution law, multiple extractions with smaller solvent volumes yield a significantly higher recovery rate than a single extraction with a large volume.

• Brine Wash: Combine the organic MTBE extracts and wash once with saturated aqueous NaCl (brine).

  • Causality: Brine decreases the solubility of water in the organic phase, effectively "salting out" residual moisture and breaking any micro-emulsions that formed during agitation.

Phase 3: Drying and Concentration

• Drying: Transfer the organic phase to an Erlenmeyer flask. Add anhydrous Sodium Sulfate (Na₂SO₄) incrementally. Swirl the flask; the system is dry when the solid flows freely like sand rather than clumping.

• Concentration: Filter off the drying agent. Concentrate the filtrate using a rotary evaporator.

  • Causality: Due to the low boiling point of 2-fluorobenzylamine under vacuum (73-75 °C at 13 mmHg)[1], set the water bath to a maximum of 30 °C. Monitor the vacuum carefully to prevent co-evaporation of the target compound.

Troubleshooting

• Persistent Emulsions: If an emulsion forms during the MTBE extraction step, the interfacial tension is too low. Add a small volume of brine, or pass the biphasic mixture through a thin pad of Celite to mechanically break the emulsion.

• Unexpectedly Low Yield: If mass balance calculations indicate a low yield, immediately check the pH of the discarded aqueous waste. If the pH was not driven above 12.0, a significant portion of the amine remained protonated and was lost in the aqueous waste stream[3].

References

• Reaction Chemistry & Engineering (RSC Publishing). Selective separation of amines from continuous processes using automated pH controlled extraction. DOI: 10.1039/D1RE00205H. Retrieved from:[Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. jk-sci.com [jk-sci.com]

Cell culture assay protocols using (2-Fluorophenyl)methylamine

An In-Depth Methodological Guide for Characterizing the In Vitro Bioactivity of (2-Fluorophenyl)methylamine

Abstract

This technical guide provides a comprehensive, multi-tiered framework for the in vitro characterization of novel chemical entities, using (2-Fluorophenyl)methylamine as a representative example. As a compound with a structural resemblance to neuroactive phenethylamines, it presents a compelling case for systematic biological investigation. This document is designed for researchers, scientists, and drug development professionals, offering a logical progression of cell-based assays to elucidate a compound's biological profile. The protocols herein guide the user from foundational cytotoxicity assessments to determine a viable therapeutic window, through secondary screens evaluating effects on cell fate, and culminating in specific, hypothesis-driven mechanistic studies. We propose and detail assays to investigate (2-Fluorophenyl)methylamine's potential role as a modulator of monoamine oxidase (MAO) and the trace amine-associated receptor 1 (TAAR1). Each protocol is presented with an emphasis on the underlying scientific principles, causality behind experimental choices, and robust data interpretation, ensuring a self-validating approach to compound characterization.

Introduction: A Strategic Framework for Compound Characterization

The phenethylamine scaffold is a cornerstone in medicinal chemistry, forming the basis for a vast array of therapeutic agents, particularly those targeting the central nervous system.[1] (2-Fluorophenyl)methylamine, a derivative of this class, represents a novel compound with undetermined biological activity. Its structure suggests a potential interaction with the monoaminergic systems, which are critical for regulating mood, cognition, and other neurological processes.

Based on this structural hypothesis, we can formulate two primary lines of inquiry:

• Monoamine Oxidase (MAO) Inhibition: MAOs are key enzymes responsible for the degradation of monoamine neurotransmitters.[2][3][4] Inhibitors of MAO are established treatments for depression and neurodegenerative diseases.[5][6]

• Trace Amine-Associated Receptor 1 (TAAR1) Modulation: TAAR1 is a G-protein coupled receptor (GPCR) that is activated by trace amines and modulates dopaminergic and serotonergic systems, making it a promising target for neuropsychiatric disorders.[7][8][9][10]

To effectively investigate these possibilities, a tiered screening cascade is essential. This approach systematically narrows the focus from broad biological effects to specific molecular interactions, ensuring that resources are used efficiently and that results are built upon a solid empirical foundation. This guide provides the detailed protocols and scientific rationale for executing such a strategy.

Figure 1. Tiered workflow for characterizing (2-Fluorophenyl)methylamine.

Foundational Assays: Determining the Therapeutic Window

Rationale

Before investigating specific biological mechanisms, it is imperative to determine the concentration range at which a compound can be studied without inducing overt cytotoxicity.[11][12] Performing cytotoxicity assays as the initial step prevents misinterpretation of data in subsequent experiments where a reduction in a biological signal could be due to cell death rather than a specific inhibitory effect. We will utilize two complementary assays: the MTT assay, which measures metabolic activity, and the LDH assay, which quantifies membrane integrity loss.[13][14]

Protocol 1: MTT Assay for Metabolic Viability

Principle: This colorimetric assay measures the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into purple formazan crystals by mitochondrial dehydrogenases in metabolically active cells.[14] The amount of formazan produced is directly proportional to the number of viable cells.

Materials:

• Selected cell line (e.g., SH-SY5Y for neuronal context, or HeLa for a general screen)

• Complete culture medium (e.g., DMEM with 10% FBS, 1% Pen-Strep)

• (2-Fluorophenyl)methylamine, dissolved in DMSO to create a 10 mM stock

• MTT solution (5 mg/mL in sterile PBS)

• DMSO (for formazan solubilization)

• 96-well flat-bottom microplates

• Microplate reader (570 nm absorbance)

Procedure:

• Cell Seeding: Trypsinize and resuspend cells to a concentration of 1 x 10⁵ cells/mL. Add 100 µL of the cell suspension to each well of a 96-well plate (10,000 cells/well) and incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of (2-Fluorophenyl)methylamine in complete culture medium (e.g., from 0.1 µM to 100 µM). Remove the old medium from the cells and add 100 µL of the diluted compound solutions. Include vehicle controls (DMSO at the highest concentration used) and a positive control for cytotoxicity (e.g., Doxorubicin).

• Incubation: Incubate the plate for 24, 48, or 72 hours, depending on the desired exposure time.

• MTT Addition: After incubation, add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully aspirate the medium without disturbing the formazan crystals. Add 100 µL of DMSO to each well to dissolve the crystals. Mix gently by pipetting.[13]

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

Protocol 2: LDH Release Assay for Membrane Integrity

Principle: This assay quantifies cell death by measuring the activity of lactate dehydrogenase (LDH), a stable cytosolic enzyme that is released into the culture medium upon loss of membrane integrity.[13] The amount of released LDH is proportional to the number of lysed cells.

Materials:

• Cells and compound-treated plates (prepared as in Protocol 1, steps 1-3)

• Commercially available LDH Cytotoxicity Assay Kit (containing reaction mixture and stop solution)

• Lysis buffer (e.g., 1% Triton X-100) for positive control

• 96-well flat-bottom microplates

• Microplate reader (490 nm absorbance)

Procedure:

• Prepare Controls: On the same plate, designate wells for a "Maximum LDH Release" control. 30 minutes before the end of the incubation, add 10 µL of lysis buffer to these wells.

• Collect Supernatant: After incubation, centrifuge the plate at 500 x g for 5 minutes. Carefully transfer 50 µL of supernatant from each well to a new 96-well plate.[15]

• LDH Reaction: Add 50 µL of the LDH reaction mixture from the kit to each well of the new plate containing the supernatants.[13]

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Stop Reaction: Add 50 µL of the stop solution to each well.[13]

• Absorbance Measurement: Measure the absorbance at 490 nm.[15][16]

Data Interpretation & Visualization

The results from these assays are used to calculate the concentration of the compound that causes 50% inhibition of cell viability (IC₅₀) or 50% cytotoxicity (CC₅₀). This data is crucial for selecting a sub-lethal concentration range for all subsequent experiments.

Assay	Parameter Measured	Endpoint	Typical Result
MTT	Mitochondrial dehydrogenase activity	Cell Viability (IC₅₀)	Dose-dependent decrease in absorbance
LDH	LDH release from cytosol	Cytotoxicity (CC₅₀)	Dose-dependent increase in absorbance

Secondary Screening: Investigating Effects on Cell Fate

Rationale

After establishing a non-toxic concentration range, the next step is to determine if (2-Fluorophenyl)methylamine exerts more subtle effects on cell behavior, such as modulating proliferation or inducing programmed cell death (apoptosis). These assays provide a deeper understanding of the compound's cytostatic or cytotoxic potential.

Protocol 3: BrdU Incorporation Assay for Cell Proliferation

Principle: This assay measures DNA synthesis directly. Bromodeoxyuridine (BrdU), a synthetic analog of thymidine, is incorporated into newly synthesized DNA during the S-phase of the cell cycle.[17] Incorporated BrdU is then detected using a specific anti-BrdU antibody. This provides a precise measure of the number of cells actively replicating their DNA.

Materials:

• Cells and compound-treated plates

• BrdU Labeling Solution (10 µM in culture medium)

• Fixation/Denaturation Solution (e.g., 1.5 M HCl)

• Anti-BrdU primary antibody

• HRP-conjugated secondary antibody

• TMB (3,3',5,5'-Tetramethylbenzidine) substrate

• Stop Solution (e.g., 2 M H₂SO₄)

• 96-well microplates

• Microplate reader (450 nm absorbance)

Procedure:

• Cell Seeding and Treatment: Seed and treat cells with non-toxic concentrations of (2-Fluorophenyl)methylamine for 24-48 hours.

• BrdU Labeling: Add BrdU labeling solution to each well and incubate for 2-4 hours at 37°C.[18]

• Fixation and Denaturation: Remove the medium, fix the cells, and denature the DNA by adding the Fixation/Denaturation solution and incubating for 30 minutes at room temperature.[17][18]

• Antibody Incubation: Wash the wells with PBS. Add the anti-BrdU primary antibody and incubate for 1 hour. Wash, then add the HRP-conjugated secondary antibody and incubate for another hour.

• Detection: Wash the wells. Add TMB substrate and incubate until color develops (15-30 minutes). Add Stop Solution.

• Absorbance Measurement: Read the absorbance at 450 nm.

Protocol 4: Caspase-Glo® 3/7 Assay for Apoptosis

Principle: The activation of caspases is a hallmark of apoptosis. This luminescent assay uses a proluminescent caspase-3/7 substrate. When added to apoptotic cells, the substrate is cleaved by active caspase-3 and -7, releasing a substrate for luciferase (aminoluciferin) and generating a "glow-type" luminescent signal that is proportional to caspase activity.

Materials:

• Cells and compound-treated plates

• Caspase-Glo® 3/7 Reagent

• White-walled 96-well microplates suitable for luminescence

• Luminometer

Procedure:

• Cell Seeding and Treatment: Seed cells in a white-walled 96-well plate and treat with (2-Fluorophenyl)methylamine for the desired time (e.g., 6, 12, or 24 hours). Include a positive control for apoptosis (e.g., Staurosporine).

• Reagent Addition: Remove the plate from the incubator and allow it to equilibrate to room temperature. Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.

• Incubation: Mix the contents on a plate shaker for 1 minute. Incubate at room temperature for 1-2 hours, protected from light.

• Luminescence Measurement: Read the luminescence using a plate luminometer.

Figure 2. Decision-making flowchart based on cell fate assay results.

Target-Specific & Mechanistic Assays

Rationale

Having characterized the compound's general effects on cell health and fate, this tier focuses on testing the primary mechanistic hypotheses derived from its chemical structure.

Hypothesis 1: Monoamine Oxidase (MAO) Inhibition

Background: MAO-A and MAO-B are mitochondrial enzymes critical for the catabolism of monoamine neurotransmitters.[6] Their inhibition can lead to increased neurotransmitter levels, a mechanism used by several antidepressant and neuroprotective drugs.[3][5] Assays typically measure the byproducts of MAO activity, such as hydrogen peroxide (H₂O₂).[2][4]

Protocol 6: Fluorometric MAO Inhibitor Screening Assay Principle: This high-throughput adaptable assay uses a substrate (like p-tyramine) that is oxidized by both MAO-A and MAO-B, producing H₂O₂. The H₂O₂ then reacts with a probe in the presence of horseradish peroxidase (HRP) to generate a fluorescent product.[2] A decrease in fluorescence indicates inhibition of MAO activity.

Materials:

• Recombinant human MAO-A and MAO-B enzymes

• (2-Fluorophenyl)methylamine

• Known MAO inhibitors (e.g., Clorgyline for MAO-A, Selegiline for MAO-B) as positive controls

• Commercially available MAO inhibitor screening kit (e.g., Assay Genie's BA0188 or similar)

• Black 96-well microplates

• Fluorometric microplate reader (Ex/Em = 530/585 nm)

Procedure:

• Reagent Preparation: Prepare all kit components (assay buffer, probe, HRP, substrate) according to the manufacturer's protocol.

• Compound Plating: Add serial dilutions of (2-Fluorophenyl)methylamine and control inhibitors to the wells of the black microplate.

• Enzyme Addition: Add either MAO-A or MAO-B enzyme to the appropriate wells. Incubate for a short period (e.g., 10-15 minutes) to allow the inhibitor to interact with the enzyme.

• Reaction Initiation: Add the reaction mix (containing the probe, HRP, and substrate) to all wells to start the reaction.

• Incubation: Incubate the plate at 37°C for 30-60 minutes, protected from light.

• Fluorescence Measurement: Read the fluorescence at Ex/Em = 530/585 nm. Calculate the percent inhibition for each concentration and determine the IC₅₀ values for MAO-A and MAO-B.

Hypothesis 2: TAAR1 Modulation

Background: TAAR1 is a Gαs-coupled GPCR.[8][9] Upon agonist binding, it activates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP). This increase in cAMP can be measured directly or, more commonly, through a downstream reporter gene system.

Protocol 7: TAAR1 Reporter Gene Assay Principle: This assay uses a host cell line (e.g., HEK293) stably transfected with two constructs: one for the human TAAR1 receptor and another for a reporter gene (e.g., Firefly Luciferase) under the control of a cAMP Response Element (CRE) promoter.[19] When an agonist binds to TAAR1, the resulting cAMP production activates the CRE promoter, driving the expression of luciferase. The light produced by luciferase is then measured.[20] To test for antagonists, cells are co-treated with a known agonist and the test compound.

Figure 3. TAAR1 agonist signaling pathway in a CRE-luciferase reporter assay.

Materials:

• HEK293 or CHO cells stably expressing human TAAR1 and a CRE-luciferase reporter

• (2-Fluorophenyl)methylamine

• Known TAAR1 agonist (e.g., β-phenethylamine (PEA)) as a positive control[8][21]

• Dual-luciferase reporter assay system (e.g., Promega Dual-Glo®)

• White-walled 96-well microplates

• Luminometer

Procedure:

• Cell Seeding: Seed the stable reporter cell line into white-walled 96-well plates and incubate for 24 hours.

• Compound Treatment:

  • Agonist Mode: Add serial dilutions of (2-Fluorophenyl)methylamine to the cells.

  • Antagonist Mode: Add serial dilutions of (2-Fluorophenyl)methylamine in combination with a fixed concentration of a known agonist (e.g., the EC₅₀ concentration of PEA).

• Incubation: Incubate the plate for 6-8 hours at 37°C.

• Cell Lysis and Luciferase Reaction: Allow the plate to equilibrate to room temperature. Add the luciferase assay reagent according to the manufacturer's protocol (e.g., Dual-Glo® reagent, which combines cell lysis and substrate).[22][23]

• Luminescence Measurement: After a 10-minute incubation, measure the Firefly luciferase activity. If using a dual-reporter system, add the second reagent (e.g., Stop & Glo®) and measure the Renilla luciferase activity (used for normalization).

Downstream Pathway Analysis: Western Blotting

Rationale: If (2-Fluorophenyl)methylamine shows agonist activity in the TAAR1 reporter assay, Western blotting can provide direct biochemical evidence of target engagement by examining the phosphorylation of downstream signaling proteins like CREB (cAMP Response Element-Binding protein).[24]

Protocol 8: Western Blot for Phospho-CREB Principle: Western blotting uses antibodies to detect specific proteins in a complex mixture.[25][26] Cell lysates are separated by size via SDS-PAGE, transferred to a membrane, and probed with antibodies specific for the protein of interest (e.g., phosphorylated CREB) and the total amount of that protein (total CREB) for normalization.

Materials:

• Cell line expressing TAAR1 (e.g., the stable cell line from Protocol 7)

• (2-Fluorophenyl)methylamine and a known agonist

• Lysis Buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• SDS-PAGE gels, transfer apparatus, and PVDF membrane

• Primary antibodies: Rabbit anti-phospho-CREB (Ser133) and Rabbit anti-CREB

• HRP-conjugated anti-rabbit secondary antibody

• Chemiluminescent substrate (ECL)

• Imaging system (e.g., ChemiDoc)

Procedure:

• Cell Treatment and Lysis: Culture cells to ~80% confluency. Treat with the compound for a short duration (e.g., 15, 30, 60 minutes). Wash with ice-cold PBS and lyse the cells directly on the plate with ice-cold lysis buffer.[27][28]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Normalize samples to equal protein concentration, add Laemmli sample buffer, and boil for 5 minutes. Load 20-30 µg of protein per lane onto an SDS-PAGE gel and run until adequate separation is achieved.[27][28]

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.

  • Incubate with the primary antibody (e.g., anti-pCREB, 1:1000 dilution) overnight at 4°C.

  • Wash with TBST. Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash with TBST. Apply ECL substrate and image the resulting chemiluminescence.

• Stripping and Reprobing: The membrane can be stripped and reprobed with the anti-total CREB antibody to confirm equal protein loading.

Summary and Conclusion

This guide outlines a systematic, hypothesis-driven approach to characterize the in vitro bioactivity of a novel compound, (2-Fluorophenyl)methylamine. By progressing through a logical sequence of assays—from broad cytotoxicity to specific target engagement—researchers can build a comprehensive profile of a compound's biological effects. This tiered strategy not only maximizes the value of the data generated at each stage but also provides a robust framework for making informed decisions in the early stages of drug discovery. The protocols detailed herein serve as a validated starting point for uncovering the therapeutic potential of (2-Fluorophenyl)methylamine and other novel chemical entities.

Assay Tier	Protocol	Principle	Key Information Gained
Tier 1	1. MTT Assay	Enzymatic reduction of tetrazolium salt	Metabolic viability, IC₅₀
2. LDH Assay	Release of cytosolic enzyme	Membrane integrity, CC₅₀
Tier 2	3. BrdU Assay	Incorporation of thymidine analog	DNA synthesis rate, proliferation
4. Caspase Assay	Cleavage of a luminogenic substrate	Induction of apoptosis
Tier 3	6. MAO Assay	Fluorometric detection of H₂O₂	Inhibition of MAO-A and MAO-B, IC₅₀
7. TAAR1 Reporter	CRE-driven luciferase expression	Agonist/antagonist activity at TAAR1, EC₅₀/IC₅₀
8. Western Blot	Antibody-based protein detection	Confirmation of downstream signaling (e.g., pCREB)

References

• Monoamine Oxidase Inhibitor Screening Kit (BA0188). Assay Genie. [Link]

• What are the Steps of a Reporter Gene Assay? Indigo Biosciences. [Link]

• Mastering Apoptosis Detection: A Step-by-Step TUNEL Assay Protocol. BenchSci. [Link]

• Assay of MAO Inhibition by Chromatographic Techniques (HPLC/HPLC-MS). SpringerLink. [Link]

• Enzyme Inhibition Assays for Monoamine Oxidase. PubMed. [Link]

• Monoamine Oxidase Assays. Cell Biolabs, Inc. [Link]

• Dual Luciferase Reporter Assay Protocol. Abbkine. [Link]

• Cytotoxicity MTT Assay Protocols and Methods. Springer Nature Experiments. [Link]

• Monoamine Oxidase (MAO) Inhibition Assay. Evotec. [Link]

• Detection of markers of cell proliferation by immunofluorescent staining and microscopy imaging in paraffin-embedded tissue sections. PMC. [Link]

• Luciferase reporter gene assay. Bio-protocol. [Link]

• TUNEL and Active Caspase-3 Detection by IHC/ICC Protocol. Bio-Techne. [Link]

• BrdU Staining Protocol. Creative Diagnostics. [Link]

• A review for cell-based screening methods in drug discovery. PMC. [Link]

• Cellomics BrdU and Ki67 Cell Proliferation Kit. Interchim. [Link]

• JP-14: A Trace Amine-Associated Receptor 1 Agonist with Anti-Metabolic Disorder Potential. MDPI. [Link]

• A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. PLOS One. [Link]

• Analysis of Signaling Pathways by Western Blotting and Immunoprecipitation. Springer Nature Experiments. [Link]

• Hunting for compounds with novel mechanisms using cellular high-throughput screening profiles with Grey Chemical Matter. ChemRxiv. [Link]

• Identification of a Potent Human Trace Amine-Associated Receptor 1 Antagonist. PMC. [Link]

• Western Blot: Principles, Procedures, and Clinical Applications. StatPearls - NCBI. [Link]

• A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. PMC. [Link]

• Human and mouse trace amine-associated receptor 1 have distinct pharmacology towards endogenous monoamines and imidazoline receptor ligands. Biochemical Journal. [Link]

• Identification of a Potent Human Trace Amine-Associated Receptor 1 Antagonist. ACS Chemical Neuroscience. [Link]

• Unlocking the secrets of trace amine-associated receptor 1 agonists: new horizon in neuropsychiatric treatment. Frontiers. [Link]

• 2-Phenethylamines in Medicinal Chemistry: A Review. PMC - NIH. [Link]

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• 4. Monoamine Oxidase Assays [cellbiolabs.com]
• 5. Enzyme Inhibition Assays for Monoamine Oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. Identification of a Potent Human Trace Amine-Associated Receptor 1 Antagonist - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Frontiers | Unlocking the secrets of trace amine-associated receptor 1 agonists: new horizon in neuropsychiatric treatment [frontiersin.org]
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• 12. A review for cell-based screening methods in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 15. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. BrdU staining and BrdU assay protocol | Abcam [abcam.com]
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• 25. Western Blot: Principles, Procedures, and Clinical Applications - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 27. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 28. Western Blot Protocol | R&D Systems [rndsystems.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Synthesis Yield and Purity of (2-Fluorophenyl)methylamine

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals encountering bottlenecks in the synthesis of (2-Fluorophenyl)methylamine (commonly known as 2-fluorobenzylamine). This compound is a highly versatile building block in pharmaceutical chemistry, often utilized in the development of anticonvulsant agents and complex heterocyclic therapeutics[1][2].

Achieving high yield and purity requires a deep understanding of the mechanistic pitfalls inherent to its two primary synthetic routes: the reductive amination of 2-fluorobenzaldehyde and the reduction of 2-fluorobenzonitrile [3]. Below, we dissect the causality behind common experimental failures and provide field-proven, self-validating protocols to optimize your workflows.

Synthetic Workflow & Decision Matrix

To troubleshoot effectively, we must first map the chemical logic of our available pathways. The diagram below illustrates the two primary routes and the specific side reactions that compromise yield and purity.

Figure 1: Synthetic pathways to (2-Fluorophenyl)methylamine highlighting common side reactions.

Troubleshooting & FAQs

Q1: I am reducing 2-fluorobenzonitrile using catalytic hydrogenation (Pd/C), but my GC-MS shows up to 30% of a secondary amine impurity. Why is this happening, and how can I stop it? The Causality: During the reduction of a nitrile, the reaction proceeds via an intermediate imine before fully reducing to the primary amine. The newly formed (2-fluorophenyl)methylamine is highly nucleophilic and can attack the unreacted intermediate imine. This condensation forms a secondary imine, which is subsequently reduced to a secondary amine dimer (bis(2-fluorobenzyl)amine)[4]. The Solution: You must shift the equilibrium away from dimerization. The most effective method is to perform the hydrogenation in the presence of an excess of methanolic ammonia . The high concentration of ammonia outcompetes the product amine for the intermediate imine. Alternatively, switch your catalyst from Pd/C to Raney Nickel in a non-polar solvent (like hexane or toluene), which inherently suppresses secondary amine formation and is highly favored for industrial scale-ups[4].

Q2: My reductive amination of 2-fluorobenzaldehyde using Sodium Borohydride ( NaBH4​ ) yields a mixture of the target amine and 2-fluorobenzyl alcohol. How do I improve chemoselectivity? The Causality: NaBH4​ is a potent, unselective reducing agent. It reduces the starting 2-fluorobenzaldehyde to 2-fluorobenzyl alcohol faster than the aldehyde can condense with the amine to form the target imine[5]. The Solution: Switch your reducing agent to Sodium Triacetoxyborohydride ( NaBH(OAc)3​ ) . The electron-withdrawing acetoxy groups significantly dampen the nucleophilicity of the hydride. Consequently, NaBH(OAc)3​ is unreactive toward the aldehyde but perfectly tuned to reduce the more electrophilic, protonated iminium ion intermediate[5][6].

Q3: I noticed a loss of the fluorine atom (defluorination) when scaling up my nitrile reduction. Is the C-F bond breaking? The Causality: While the C-F bond is typically robust, ortho-substituted halobenzonitriles are susceptible to nucleophilic aromatic substitution ( SN​Ar ) or oxidative addition by highly active transition metals[1][7]. Palladium catalysts, particularly under basic conditions or extended reaction times, can promote hydrodehalogenation. The Solution: Avoid Palladium for ortho-fluorinated aromatics. Utilize Raney Cobalt or Raney Nickel under mild hydrogen pressure[4]. If catalytic hydrogenation remains problematic, switch to a stoichiometric hydride reduction using LiAlH4​ or Borane-THF ( BH3​⋅THF ), which strictly target the nitrile group without activating the C-F bond.

Quantitative Data: Method Comparison

To aid your route selection, the following table synthesizes the expected quantitative outcomes of each method when optimized according to our guidelines.

Synthetic Route	Typical Yield	Purity Profile	Major Byproducts	Recommended Reagents / Catalysts
Direct Reductive Amination	85–95%	>98%	2-Fluorobenzyl alcohol	NaBH(OAc)3​ in DCE or EtOAc
Catalytic Hydrogenation	70–85%	90–95%	Secondary amine dimers	Raney Ni with NH3​ additive
Stoichiometric Hydride Reduction	75–90%	>95%	Unreacted nitrile	LiAlH4​ or BH3​⋅THF

Validated Step-by-Step Protocol: Direct Reductive Amination

Because of its superior chemoselectivity and scalability, the direct reductive amination of 2-fluorobenzaldehyde is the recommended route for high-purity applications[6]. This protocol is designed as a self-validating system: the final acid-base extraction step ensures that neutral byproducts (like unreacted aldehyde or benzyl alcohol) are completely purged from the final amine.

Reagents Required:

• 2-Fluorobenzaldehyde (1.0 equivalent, 20 mmol)

• Primary Amine source (e.g., methylamine hydrochloride if synthesizing the secondary N-methyl derivative, or ammonium acetate for the primary amine) (1.1 equivalents, 22 mmol)

• Sodium triacetoxyborohydride, NaBH(OAc)3​ (1.4 equivalents, 28 mmol)

• 1,2-Dichloroethane (DCE) or Ethyl Acetate (EtOAc) (40 mL)

• Triethylamine ( Et3​N ) (only if using an amine hydrochloride salt) (1.1 equivalents)

Methodology:

• Imine Formation: To a clean, dry round-bottom flask equipped with a magnetic stirrer, add 2-fluorobenzaldehyde (20 mmol) and the selected solvent (40 mL of DCE or EtOAc)[6].

• Amine Addition: Add the amine source (22 mmol). Crucial Step: If using an amine hydrochloride salt, add Et3​N (22 mmol) dropwise to liberate the free base in situ. Stir the mixture at room temperature for 30 minutes to allow the iminium intermediate to form.

• Selective Reduction: Introduce NaBH(OAc)3​ (28 mmol) portion-wise over 10 minutes to control mild exotherms. The suspension will become cloudy. Stir continuously at room temperature for 4 to 6 hours[5][6].

• Reaction Quench: Monitor completion via TLC or HPLC. Once the aldehyde is consumed, quench the reaction by slowly adding 20 mL of saturated aqueous NaHCO3​ . Stir vigorously for 15 minutes until gas evolution ( H2​ ) ceases[6].

• Self-Validating Purification (Acid-Base Extraction):

  • Separate the organic layer and extract the aqueous layer twice with 20 mL of EtOAc[6].

  • Combine the organic layers and extract with 1M HCl (3 x 20 mL). Logic: The target amine protonates and moves into the aqueous layer, leaving neutral impurities (benzyl alcohol, unreacted aldehyde) in the organic waste.

  • Collect the acidic aqueous layer, cool to 0°C, and basify to pH 10-12 using 2M NaOH .

  • Extract the freed (2-Fluorophenyl)methylamine back into fresh EtOAc (3 x 20 mL).

• Isolation: Dry the final organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield the highly pure amine product.

References

• Source: nbinno.
• Source: nbinno.
• US5081275A - Process for the preparation of 2-fluorobenzonitrile from saccharin Source: Google Patents URL
• US6452056B1 - Process for the preparation of fluorobenzyl derivatives Source: Google Patents URL
• Source: Royal Society of Chemistry (RSC)
• Application Note – Reductive Amination Source: Sigma-Aldrich URL
• Aminoborohydrides. 12.

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• 2. nbinno.com [nbinno.com]
• 3. US5081275A - Process for the preparation of 2-fluorobenzonitrile from saccharin - Google Patents [patents.google.com]
• 4. US6452056B1 - Process for the preparation of fluorobenzyl derivatives - Google Patents [patents.google.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. rsc.org [rsc.org]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Resolving Co-elution Issues in (2-Fluorophenyl)methylamine Chromatography

Welcome to the technical support center for the chromatographic analysis of (2-Fluorophenyl)methylamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting strategies and answers to frequently encountered questions. Our focus is on resolving co-elution issues, a common challenge that can compromise the accuracy and reliability of your analytical results.

Troubleshooting Guide: A Systematic Approach to Resolving Co-elution

Co-elution, where two or more compounds elute from the chromatography column at the same time, can manifest as peak shoulders, broader than expected peaks, or complete peak overlap.[1] A resolution value (Rs) of greater than 1.5 is generally desired for baseline separation.[2] Below is a systematic approach to diagnose and resolve these issues when analyzing (2-Fluorophenyl)methylamine and its related substances.

Problem: My (2-Fluorophenyl)methylamine peak is showing a shoulder or is co-eluting with an impurity.

This is a frequent challenge, often due to the structural similarity between the active pharmaceutical ingredient (API) and its impurities. Here’s how to systematically address it.

Step 1: Confirm Co-elution vs. Poor Peak Shape

First, it's essential to determine if you are dealing with a true co-elution or a peak shape problem.[3]

• Inject a pure standard of (2-Fluorophenyl)methylamine. If the peak shape is symmetrical, the issue in your sample is likely co-elution.

• Utilize advanced detectors. A Diode Array Detector (DAD) can assess peak purity by comparing UV-Vis spectra across the peak. If the spectra differ, it confirms the presence of more than one compound.[1] Similarly, a Mass Spectrometry (MS) detector can identify different mass-to-charge ratios (m/z) within a single chromatographic peak.[4]

Step 2: Methodical Parameter Adjustment

Once co-elution is confirmed, adjust chromatographic parameters one at a time to observe the effect on selectivity and resolution.[5][6]

Altering the mobile phase is often the most effective way to influence selectivity.[7][8]

• Adjust pH: (2-Fluorophenyl)methylamine is a primary amine, making its retention highly sensitive to the pH of the mobile phase.[9][10]

  • The Causality: At a pH below its pKa, the amine will be protonated (ionized), making it more polar and reducing its retention time in reversed-phase HPLC. Conversely, at a pH above its pKa, it will be in its neutral, more hydrophobic form, leading to longer retention.[10][11] By carefully adjusting the pH, you can exploit differences in the pKa values between your analyte and the co-eluting impurity to achieve separation.[12] It is generally recommended to work at a pH at least one unit away from the analyte's pKa to ensure reproducible retention times.[13]

  • Protocol: Prepare a series of mobile phases with buffered aqueous components at different pH values (e.g., pH 3.0, 4.5, 6.0, and 7.5). Ensure the chosen pH is within the stable range for your column.[11]

• Change Organic Modifier: Switching between acetonitrile and methanol can alter selectivity due to their different solvent properties.[2]

  • The Causality: Acetonitrile and methanol have different abilities to engage in hydrogen bonding and dipole-dipole interactions with the analyte and stationary phase. This can change the elution order and improve the separation of closely eluting compounds.

• Modify Gradient Slope: If you are using a gradient method, a shallower gradient can improve the resolution of closely eluting peaks.[2]

  • The Causality: A slower increase in the organic solvent concentration allows more time for the analytes to interact with the stationary phase, enhancing the separation between compounds with small differences in hydrophobicity.

If mobile phase adjustments are insufficient, changing the column chemistry can provide a different selectivity.[7]

• Alternative C18 Phases: Not all C18 columns are the same. Consider a C18 column with a different bonding density or end-capping.

• Phenyl-Hexyl or Cyano (CN) Phases: These stationary phases offer different retention mechanisms (e.g., pi-pi interactions) that can be beneficial for separating aromatic compounds like (2-Fluorophenyl)methylamine from its impurities.[2]

• Column Temperature: Adjusting the column temperature can influence selectivity and efficiency.[5]

  • The Causality: Lowering the temperature generally increases retention and can improve resolution for early eluting peaks.[14] Conversely, increasing the temperature can decrease viscosity, improve mass transfer, and sometimes alter the elution order.

• Flow Rate: A lower flow rate can lead to sharper peaks and better resolution, though at the cost of longer analysis times.[5]

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for HPLC method development for (2-Fluorophenyl)methylamine?

A1: A good starting point is a reversed-phase C18 column (e.g., 150 x 4.6 mm, 5 µm) with a mobile phase consisting of a buffered aqueous solution and an organic modifier like acetonitrile or methanol.[2] Given that the analyte is a primary amine, starting with a slightly acidic mobile phase (e.g., 0.1% formic acid in water, pH ~2.7) is a common practice to ensure good peak shape and consistent retention.[2] A scouting gradient from low to high organic composition (e.g., 5% to 95% acetonitrile) can help determine the approximate elution time.[2]

Q2: My (2-Fluorophenyl)methylamine peak is tailing. How can I fix this?

A2: Peak tailing for basic compounds like (2-Fluorophenyl)methylamine is often caused by secondary interactions with acidic silanol groups on the silica surface of the column.[15]

• Lower the pH: Operating at a low pH (e.g., 2.5-3.5) protonates the silanol groups, minimizing these unwanted interactions.[13]

• Use a Base-Deactivated Column: Modern columns are often "base-deactivated" or "end-capped" to reduce the number of accessible silanol groups.

• Add a Competing Base: In some cases, adding a small amount of a competing base like triethylamine (TEA) to the mobile phase can improve peak shape, but this may not be suitable for LC-MS applications.[15]

Q3: Can I analyze (2-Fluorophenyl)methylamine by Gas Chromatography (GC)?

A3: Yes, GC is a viable technique. However, primary amines can be challenging to analyze directly by GC due to their polarity, which can lead to poor peak shape and tailing.[16][17] Derivatization is often employed to improve the chromatographic properties of such analytes.[16] Common derivatizing agents for amines include pentafluorobenzoyl chloride (PFBCl) or trifluoroacetic anhydride (TFAA).[16]

Q4: I am working on the chiral separation of (2-Fluorophenyl)methylamine enantiomers. Where should I start?

A4: Chiral separations typically require a chiral stationary phase (CSP).[18][19]

• Column Selection: Polysaccharide-based CSPs (e.g., derivatives of cellulose or amylose) are a versatile starting point for a wide range of compounds.[20]

• Mobile Phase: For normal phase chiral HPLC, mixtures of a hydrocarbon (like hexane) with an alcohol modifier (like isopropanol or ethanol) are common.[20] For basic compounds, adding a small amount of an amine additive like diethylamine (DEA) is often necessary to achieve good peak shape.[20]

• Supercritical Fluid Chromatography (SFC): SFC is often a preferred technique for chiral separations as it can provide faster and more efficient separations than HPLC.[20]

Data Summary and Protocols

Table 1: Recommended Starting Conditions for HPLC Method Development

Parameter	Recommended Condition	Rationale
Column	Reversed-Phase C18 (e.g., 150 x 4.6 mm, 5 µm)	Good general-purpose column for hydrophobic compounds.
Mobile Phase A	0.1% Formic Acid in Water	Provides an acidic pH to ensure good peak shape for the amine.[2]
Mobile Phase B	Acetonitrile or Methanol	Common organic modifiers for reversed-phase HPLC.
Gradient	5% to 95% B over 15-20 minutes	A broad scouting gradient to determine elution times.[2]
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	A controlled temperature ensures reproducible retention times.
Detection	UV at an appropriate wavelength (e.g., 254 nm or λmax)	(2-Fluorophenyl)methylamine has a UV chromophore.

Protocol 1: Systematic pH Screening to Resolve Co-elution

This protocol outlines a stepwise approach to investigate the effect of mobile phase pH on the separation of (2-Fluorophenyl)methylamine from a co-eluting impurity.

• Prepare Buffers: Prepare aqueous buffers at four different pH values:

  • pH 3.0 (e.g., 20 mM potassium phosphate, adjusted with phosphoric acid)

  • pH 4.5 (e.g., 20 mM ammonium acetate, adjusted with acetic acid)

  • pH 6.0 (e.g., 20 mM potassium phosphate, adjusted)

  • pH 7.5 (e.g., 20 mM potassium phosphate, adjusted)

  • Note: Always measure the pH of the aqueous component before mixing with the organic solvent.[13]

• Column Equilibration: For each pH value, thoroughly equilibrate the column with the new mobile phase (e.g., 90% Aqueous Buffer / 10% Acetonitrile) for at least 20-30 column volumes, or until a stable baseline is achieved.

• Sample Injection: Inject your sample containing (2-Fluorophenyl)methylamine and the co-eluting impurity.

• Data Analysis: Compare the chromatograms obtained at each pH. Analyze the changes in retention time and resolution between the two peaks. This will reveal the optimal pH for their separation.[3]

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for addressing co-elution issues.

Caption: A systematic workflow for troubleshooting co-elution issues.

References

• Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. (n.d.). LCGC. Retrieved March 23, 2026, from [Link]

• Untangle your Liquid Chromatography Problems HPLC Troubleshooting Guide. (n.d.). The Analytical Scientist. Retrieved March 23, 2026, from [Link]

• Exploring the Role of pH in HPLC Separation. (2024, December 4). Moravek. Retrieved March 23, 2026, from [Link]

• Effect of pH on LC-MS Analysis of Amines. (n.d.). Waters Corporation. Retrieved March 23, 2026, from [Link]

• Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). (n.d.). Axion Labs. Retrieved March 23, 2026, from [Link]

• How can I improve the resolution of the peaks in gas chromatography? (2015, March 4). ResearchGate. Retrieved March 23, 2026, from [Link]

• Improving Separation of Peaks in RP HPLC. (2026, February 15). MicroSolv Technology Corporation. Retrieved March 23, 2026, from [Link]

• Back to Basics: The Role of pH in Retention and Selectivity. (2026, March 13). LCGC International. Retrieved March 23, 2026, from [Link]

• Exploring the Role of pH in HPLC Separation. (2025, February 1). Veeprho. Retrieved March 23, 2026, from [Link]

• Real Solutions to Improve Your HPLC Peak Resolution. (2023, August 9). AnalyteGuru. Retrieved March 23, 2026, from [Link]

• How to Improve HPLC Peak Resolution. (n.d.). Chrom Tech. Retrieved March 23, 2026, from [Link]

• Control pH During Method Development for Better Chromatography. (n.d.). Agilent. Retrieved March 23, 2026, from [Link]

• 2-Fluoromethcathinone. (2013, April 5). SWGDrug. Retrieved March 23, 2026, from [Link]

• HPLC Methods for analysis of Methylamine. (n.d.). HELIX Chromatography. Retrieved March 23, 2026, from [Link]

• Chromatography Method Development For Impurity Analysis And Degradation. (2024, November 11). IJCRT.org. Retrieved March 23, 2026, from [Link]

• Chromatographic Co-elution. (n.d.). ResearchGate. Retrieved March 23, 2026, from [Link]

• Chirality Matters: Fine-Tuning of Novel Monoamine Reuptake Inhibitors Selectivity through Manipulation of Stereochemistry. (2023, September 19). Semantic Scholar. Retrieved March 23, 2026, from [Link]

• Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. (2021, September 30). MDPI. Retrieved March 23, 2026, from [Link]

• Chirality Matters: Fine-Tuning of Novel Monoamine Reuptake Inhibitors Selectivity through Manipulation of Stereochemistry. (2023, September 19). PMC. Retrieved March 23, 2026, from [Link]

• A Fast, Generic and Systematic Approach to vHPLC Impurity Method Development. (2010, December 1). American Pharmaceutical Review. Retrieved March 23, 2026, from [Link]

• Determination of methylamine, dimethylamine, and trimethylamine in air by high-performance liquid chromatography with derivatization using 9-fluorenylmethylchloroformate. (n.d.). Analytical Methods (RSC Publishing). Retrieved March 23, 2026, from [Link]

• Chiral HPLC Separations. (n.d.). Phenomenex. Retrieved March 23, 2026, from [Link]

• Analysis of Amine Solutions by Gas Chromatography. (n.d.). Bryan Research & Engineering, LLC. Retrieved March 23, 2026, from [Link]

• Bulletin 737F Amines Analysis by Packed Column GC. (n.d.). LabRulez GCMS. Retrieved March 23, 2026, from [Link]

• Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols. (2018, November 12). PMC. Retrieved March 23, 2026, from [Link]

• Determination of Gaseous and Particulate Secondary Amines in the Atmosphere Using Gas Chromatography Coupled with Electron Capture Detection. (2022, April 22). MDPI. Retrieved March 23, 2026, from [Link]

• Co-Elution of two peaks with almost same Retention Time. (2012, April 19). Chromatography Forum. Retrieved March 23, 2026, from [Link]

• Chirality Matters: Fine-Tuning of Novel Monoamine Reuptake Inhibitors Selectivity through Manipulation of Stereochemistry. (2023, September 19). MDPI. Retrieved March 23, 2026, from [Link]

• A Stability Demonstrating HPLC Method Development and Validation for Related Substances in Oxtriphylline using Quality by Design. (2023, March 25). Impactfactor.org. Retrieved March 23, 2026, from [Link]

• How common is chromatographic interference due to coelution? (2019, November 11). Reddit. Retrieved March 23, 2026, from [Link]

Sources

• 1. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
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• 20. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting (2-Fluorophenyl)methylamine Degradation in Aqueous Solutions

Welcome to the Technical Support Center. As Application Scientists, we frequently encounter researchers struggling with the erratic behavior of fluorinated benzylamines in aqueous media. (2-Fluorophenyl)methylamine (also known as 2-fluorobenzylamine) is a critical building block in medicinal chemistry and materials science. However, its stability in water is often compromised by environmental factors, leading to assay failures, unexpected side reactions, and variable yields.

This guide provides a comprehensive, mechanistically grounded approach to diagnosing, preventing, and validating the stability of (2-Fluorophenyl)methylamine in your experimental workflows.

Part 1: Mechanistic Foundations of Degradation (The "Why")

To troubleshoot effectively, we must first understand the causality of degradation. (2-Fluorophenyl)methylamine is not inert in water; it is a reactive primary amine with an activated benzylic carbon.

• Oxidative Deamination: In the presence of dissolved oxygen, trace transition metals, or light, the benzylic position undergoes oxidation to form an unstable imine intermediate (2-fluorobenzaldimine)[1]. Because imines are highly susceptible to nucleophilic attack by water, this intermediate rapidly hydrolyzes to yield 2-fluorobenzaldehyde and ammonia[2].

• Carbamate Formation: Primary amines readily absorb atmospheric carbon dioxide. The nucleophilic nitrogen attacks CO₂ to form a carbamic acid, which subsequently reacts with another amine molecule to precipitate as an insoluble carbamate salt[3].

• Electronic Influence of Fluorine: The ortho-fluorine atom exerts a strong electron-withdrawing inductive (-I) effect. This reduces the electron density on the nitrogen, lowering its pKa to approximately 8.8 (compared to ~9.3 for unsubstituted benzylamine)[4]. While this slightly reduces its nucleophilicity, it does not protect the benzylic carbon from oxidation.

Figure 1: Primary degradation pathways of (2-Fluorophenyl)methylamine in aqueous environments.

Part 2: Frequently Asked Questions (FAQs)

Q1: My aqueous stock solution turned slightly yellow and developed a distinct "bitter almond" odor. What happened? A: Your solution has undergone oxidative deamination. The "bitter almond" odor is the hallmark of benzaldehyde derivatives. Dissolved oxygen has oxidized the amine to an imine, which then hydrolyzed into 2-fluorobenzaldehyde[5]. The yellow tint is often due to trace amounts of complex imine condensation products (e.g., Schiff bases formed between the newly generated aldehyde and remaining amine)[6].

Q2: I prepared a 100 mM solution in pure water, and a white precipitate formed overnight. Is the chemical degrading? A: This is likely not a covalent degradation, but rather carbamate salt formation. (2-Fluorophenyl)methylamine reacts with dissolved atmospheric CO₂ to form an insoluble carbamate[3]. This effectively lowers the active concentration of your amine. Purging your solvents with an inert gas (Argon/N₂) will prevent this.

Q3: Does the position of the fluorine atom (ortho vs. meta vs. para) affect aqueous stability? A: Yes. The ortho-fluorine atom in (2-Fluorophenyl)methylamine sits close to the aminomethyl group, maximizing its inductive electron-withdrawing effect and lowering the pKa (~8.8)[4]. While this makes it a slightly weaker base than the para-isomer (pKa ~9.2), the benzylic carbon remains highly susceptible to oxidation. The steric hindrance of the ortho-fluorine offers negligible protection against small oxidants like dissolved O₂ or hypochlorous acid (if using tap water)[2].

Part 3: Quantitative Data Summary

To aid in experimental design, the physicochemical properties and degradation kinetics are summarized below.

Property / Parameter	Value / Characteristic	Impact on Aqueous Stability & Handling
pKa (Predicted)	~8.8[4]	Exists primarily as a protonated salt at physiological pH (7.4), but the reactive free-base fraction remains susceptible to oxidation.
Primary Degradant	2-Fluorobenzaldehyde	Causes assay interference; detectable by UV shift and characteristic odor.
Atmospheric Sensitivity	High (O₂ and CO₂)[3]	Requires inert gas purging to prevent carbamate precipitation and oxidative cleavage.
Incompatible Matrices	Chlorinated water, Oxidants	Rapidly forms N-chloramines, accelerating degradation to the aldehyde[2].

Part 4: Troubleshooting Guide & Experimental Protocols

To ensure scientific integrity, we must move beyond merely observing degradation to actively preventing and validating it. The following protocol utilizes a self-validating system to prepare ultra-stable aqueous solutions of (2-Fluorophenyl)methylamine.

Protocol: Preparation and Validation of Ultra-Stable Aqueous Stock Solutions

Rationale & Causality: Water naturally contains ~8-10 mg/L of dissolved oxygen and readily absorbs CO₂. Furthermore, trace transition metals in glassware catalyze benzylic oxidation. This protocol eliminates these causal factors and includes an internal validation loop to guarantee sample integrity.

Step-by-Step Methodology:

• Solvent Deoxygenation (The Foundation):

  • Boil HPLC-grade water for 5 minutes, then immediately sonicate under vacuum for 10 minutes.

  • Transfer to a Schlenk flask and sparge vigorously with Argon gas for 15 minutes.

  • Causality: This physically displaces dissolved O₂ (preventing oxidation) and CO₂ (preventing carbamate formation).

• Matrix Chelation:

  • Add 1 mM EDTA to the degassed water.

  • Causality: EDTA chelates trace transition metals (e.g., Fe³⁺, Cu²⁺) leached from glassware that act as radical initiators for benzylic oxidation.

• Inert Solubilization:

  • Weigh (2-Fluorophenyl)methylamine in a glovebox or under an Argon stream.

  • Dissolve the amine in the prepared solvent using amber glass vials with PTFE-lined septa.

  • Causality: Amber glass prevents photo-catalyzed oxidation[7], while PTFE prevents oxygen ingress.

• Self-Validation Loop (The Control):

  • Test Sample: Extract a 10 µL aliquot of the prepared stock.

  • Positive Control: Extract a second 10 µL aliquot and spike with 1 µL of 3% H₂O₂ to force oxidation.

  • Analysis: Run both samples via LC-UV (monitor at 210 nm and 254 nm).

  • Validation Criteria: The Test Sample must show a single peak corresponding to the amine. The Positive Control must show a distinct, newly formed peak with a longer retention time corresponding to 2-fluorobenzaldehyde. If the Test Sample shows the aldehyde peak, the stock is compromised and must be discarded.

Figure 2: Diagnostic workflow for identifying and resolving (2-Fluorophenyl)methylamine degradation issues.

References

• Degradation of benzylamines during chlorination and chloramination. RSC Environmental Science: Water Research & Technology.[Link]

• Possible pathways for benzylamine oxidation. ResearchGate. [Link]

• Electrohydrogenation of Benzonitrile into Benzylamine under Mild Aqueous Conditions. PMC / National Institutes of Health.[Link]

• Bis(benzylamine) monomers: One-pot preparation and application. Beilstein Journal of Organic Chemistry. [Link]

• Highly Conjugated Imine-Linked Donor–Acceptor Covalent Organic Framework for Efficient HCl Sensing and Photocatalytic Oxidation of Benzylamine. ACS Langmuir.[Link]

Sources

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Electrohydrogenation of Benzonitrile into Benzylamine under Mild Aqueous Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BJOC - Bis(benzylamine) monomers: One-pot preparation and application in dendrimer scaffolds for removing pyrene from aqueous environments [beilstein-journals.org]
• 7. pubs.acs.org [pubs.acs.org]

Optimizing mobile phase conditions for(2-Fluorophenyl)methylamine LC-MS analysis

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide to address the specific analytical bottlenecks associated with (2-Fluorophenyl)methylamine (also known as 2-fluorobenzylamine).

Small, basic amines present a notorious challenge in Liquid Chromatography-Mass Spectrometry (LC-MS). Because of its primary amine group (pKa ~9.0–9.5), this analyte is highly polar and fully ionized under standard acidic conditions. This leads to poor retention on reversed-phase columns, severe peak tailing due to secondary silanol interactions, and potential MS ion suppression if incorrect buffers are utilized.

Below, you will find a diagnostic workflow, targeted troubleshooting FAQs, quantitative data comparisons, and self-validating experimental protocols to ensure robust, reproducible analysis.

Diagnostic Workflow

Diagnostic workflow for optimizing LC-MS retention of polar basic amines.

Troubleshooting Guides & FAQs

Q1: Why does (2-Fluorophenyl)methylamine elute in the void volume on my standard C18 column? Causality: (2-Fluorophenyl)methylamine possesses a primary amine with a pKa of ~9.0. Under standard LC-MS conditions (e.g., 0.1% formic acid, pH ~2.7), the amine is fully protonated (ionized). Highly polar, charged analytes lack the hydrophobicity required to partition into the non-polar C18 stationary phase, resulting in zero retention. Solution: You must alter the retention mechanism. The most effective approach is switching to Hydrophilic Interaction Liquid Chromatography (HILIC). HILIC utilizes a polar stationary phase and a highly organic mobile phase (e.g., >70% acetonitrile), which is excellent for retaining polar basic amines and significantly enhances electrospray ionization (ESI-MS) sensitivity. Alternatively, use a High-pH Reversed-Phase method (see Protocol B) to deprotonate the amine.

Q2: I am experiencing severe peak tailing. How do I correct this without causing MS ion suppression? Causality: Peak tailing for basic amines on silica-based columns is driven by secondary ion-exchange interactions between the positively charged amine and residual, unendcapped silanol groups (Si-O⁻) on the stationary phase. While Trifluoroacetic acid (TFA) is traditionally used in UV-HPLC to ion-pair and mask these silanols, it causes severe ion suppression in the mass spectrometer by forming strong gas-phase ion pairs that prevent the analyte from ionizing. Solution: Replace TFA with a volatile buffer that provides adequate ionic strength to shield silanols without suppressing the MS signal. Ammonium formate (5–10 mM) is highly recommended for benzylamine derivatives[1]. It provides the necessary ionic strength while remaining fully volatile, ensuring optimal MS compatibility[2].

Q3: Should I use ion-pairing reagents to force retention in reversed-phase? Causality: Ion-pairing reagents (like sodium alkyl sulfonates) form neutral, hydrophobic complexes with basic amines, forcing them to retain on a C18 column. However, traditional non-volatile ion-pairing agents will permanently contaminate the MS source. Solution: If you are restricted to low-pH reversed-phase, you can use volatile perfluorinated carboxylic acids (e.g., heptafluorobutyric acid, HFBA)[3]. However, the modern standard is to avoid ion-pairing entirely by adopting HILIC, which inherently retains basic amines without the need for MS-contaminating additives[2].

Quantitative Data: Mobile Phase Additive Comparison

The table below summarizes the causal relationship between mobile phase selection, chromatographic performance, and MS sensitivity for (2-Fluorophenyl)methylamine.

Mobile Phase Additive	Operating pH	Retention Factor ( k′ ) on C18	Peak Symmetry ( As​ )	ESI-MS Sensitivity	Recommendation
0.1% Formic Acid	~2.7	< 0.5 (Void)	Poor (> 2.0)	High	Avoid in RP ; Excellent for HILIC.
0.1% TFA	~2.0	1.5	Excellent (1.0)	Very Low (Suppression)	Avoid in LC-MS entirely.
10 mM Ammonium Formate	~3.0 - 5.0	< 1.0	Good (1.2)	Excellent	Optimal for HILIC methods.
10 mM Ammonium Hydroxide	~10.5	> 3.0	Excellent (1.1)	Good	Optimal for High-pH RP methods.

Validated Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems. System suitability criteria are embedded within the steps to verify mechanistic success before proceeding to sample analysis.

Protocol A: HILIC-MS Optimization (Gold Standard for Polar Amines)

This method relies on a water-enriched layer forming on a polar stationary phase. Analytes partition from the bulk organic mobile phase into this aqueous layer.

• Column Selection: Equip the LC with a BEH Amide or bare silica HILIC column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase Preparation:

  • Mobile Phase A (Aqueous): 10 mM Ammonium Formate in LC-MS grade H2​O . Adjust to pH 3.0 using Formic Acid.

  • Mobile Phase B (Organic): 100% LC-MS grade Acetonitrile.

• Gradient Design:

  • Note: In HILIC, water is the strong eluting solvent.

  • Start at 95% B (hold for 1 min to ensure aqueous layer stability).

  • Ramp to 60% B over 5 minutes.

  • Re-equilibrate at 95% B for at least 10 column volumes.

• Self-Validation Check: Inject a void volume marker (e.g., toluene). Calculate the retention factor ( k′ ) of (2-Fluorophenyl)methylamine. If k′<1 , the column is not properly equilibrated with the aqueous buffer, or the starting organic percentage is too low.

Protocol B: High-pH Reversed-Phase LC-MS

This method chemically neutralizes the basic amine, allowing it to partition into a standard hydrophobic stationary phase.

• Column Selection: Equip the LC with a high-pH stable C18 column (e.g., Ethylene Bridged Hybrid (BEH) C18, stable up to pH 12). Do not use standard silica C18, as it will dissolve at this pH.

• Mobile Phase Preparation:

  • Mobile Phase A (Aqueous): 10 mM Ammonium Bicarbonate in LC-MS grade H2​O . Adjust to pH 10.5 using Ammonium Hydroxide.

  • Mobile Phase B (Organic): 100% LC-MS grade Methanol or Acetonitrile.

• Gradient Design:

  • Start at 5% B.

  • Ramp to 95% B over 5 minutes.

• Self-Validation Check: At pH 10.5, the amine is >95% deprotonated. Monitor peak symmetry ( As​ ). If As​>1.5 , the buffer capacity may be insufficient for the injection volume, or the column chemistry is failing. Reduce injection volume to 1 µL to verify buffer capacity.

References

• Polar Compound Retention using Aqueous Normal-Phase (ANP/HILIC) Chromatography - sigmaaldrich.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEY9DBVVRXo86d-m9woCDZwZbV8tyw-6SN-D3OLzYRbzff8KxLPDrkCelxrWruabV5QR1LvAGYXWwpCmTPI6UYMwpDpf3DBj8YyP5mtvoaDmAF_qhFA8RliinRN3Rz_hxc786vKbGusHJXPfck4S3DFQcAHZPpfHFj2TcniH2nQ-dqEDyqMpJWUbdkoun_5wsbFgd_IBnj7kqPb4L8uayyP7zuCY4ZamrSBKUx1wREY1nCMcrBt8cTO3NTtVQg=]
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• A fast and sensitive LC-MS/MS method for the quantification of fosfomycin in human urine and plasma using one sample preparation - eur.nl.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF8luxTFd2UBvVxbwdMXcb3o7ogMU2qi8JZFz1_0svQW1MJx-zOgvwO-3JKzpRCvfnUkXE3F-vFWBM9CYBt4_kQpl-MXJQsUJ95ryRt7EWaxZiYpvF5RFGIXvs_2D2QEC2F60KEuOHtnX-TDkKcUxXIYD2kcrnfCcIvru_9wI6e70o5HmLEZcuQqyM3qr6BLDXMt-BlaJbbUQ==]

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Technical Support Center: A Guide to the Storage and Handling of (2-Fluorophenyl)methylamine

Prepared by: Senior Application Scientist, Chemical Stability Division

Welcome to the technical support center for (2-Fluorophenyl)methylamine. This guide is designed for researchers, scientists, and drug development professionals who utilize this versatile building block. The inherent reactivity of aromatic amines necessitates stringent handling and storage protocols to prevent degradation, ensure experimental reproducibility, and maintain material integrity. This document provides in-depth, field-proven insights into the causes of instability and offers robust, actionable solutions.

Section 1: Understanding the Root Cause: The Oxidation Pathway

FAQ: Why is my (2-Fluorophenyl)methylamine discolored, and what causes it to degrade?

The primary cause of degradation in (2-Fluorophenyl)methylamine, like most aromatic amines, is oxidation.[1][2] This process is a free-radical chain reaction initiated and accelerated by exposure to atmospheric oxygen, light (especially UV), and elevated temperatures.[1][3] The presence of moisture can also facilitate undesirable side reactions.[3]

The degradation process can be broken down into three main stages:

• Initiation: An initiator, such as light or heat, causes the amine to lose a hydrogen atom, forming an amine radical.

• Propagation: This highly reactive radical rapidly reacts with molecular oxygen (O₂) to form a peroxy radical. The peroxy radical can then abstract a hydrogen atom from another amine molecule, creating a hydroperoxide and a new amine radical, thus propagating the chain reaction.[4]

• Termination & Product Formation: The radicals and reactive intermediates combine or decompose to form a complex mixture of byproducts. These products, often highly conjugated, are responsible for the characteristic yellow-to-brown discoloration observed in degraded samples.[1] While the fluorine atom on the phenyl ring can influence metabolic stability in biological systems, it does not prevent this fundamental auto-oxidation process.[5]

Caption: Generalized auto-oxidation pathway for aromatic amines.

Section 2: Proactive Prevention: Best Practices for Storage and Handling

Proactive measures are the most effective strategy for preserving the quality of (2-Fluorophenyl)methylamine. The core principle is the rigorous exclusion of atmospheric oxygen and moisture.[3][6]

FAQ: What are the ideal, acceptable, and unacceptable storage conditions?

The stability of your material is directly correlated with its storage environment. Adherence to the ideal conditions outlined below will significantly extend its shelf life and ensure the validity of your experimental results.

Parameter	Ideal Condition	Acceptable (Short-Term)	Unacceptable Condition
Atmosphere	Inert Gas (Argon or Nitrogen) blanket[7]	Tightly sealed cap with minimal headspace	Open to air; frequently opened bottle
Temperature	Refrigerated (2-8°C)[8][9]	Cool, dark place (<15°C)[7]	Room temperature on an open bench; near heat sources
Light	Amber glass or opaque container[6]	Stored inside a dark cabinet	Clear glass container on an open bench
Container	Borosilicate glass bottle with a PTFE-lined cap; Sure/Seal™ bottle[3]	High-density polyethylene (HDPE)[3]	Loosely capped containers; chemically incompatible plastics

Experimental Protocol 1: Standard Procedure for Aliquoting Under Inert Atmosphere

This protocol describes the transfer of (2-Fluorophenyl)methylamine from a supplier bottle (e.g., a Sure/Seal™ bottle) to a reaction flask using a Schlenk line, a standard technique for handling air-sensitive reagents.[10]

Materials:

• Source bottle of (2-Fluorophenyl)methylamine

• Clean, oven-dried reaction flask with a rubber septum

• Schlenk line with vacuum and inert gas (Argon or Nitrogen) manifolds

• Dry, gas-tight syringe with a long needle

• Cannula (for larger volume transfers)

Procedure:

• Glassware Preparation: Ensure the reaction flask is thoroughly cleaned and oven-dried (>120°C for at least 4 hours) to remove all moisture. Allow it to cool to room temperature under a stream of inert gas or in a desiccator.

• System Purge: Assemble the reaction flask and seal it with the rubber septum. Connect it to the Schlenk line via a needle. Evacuate the flask under vacuum and refill it with inert gas. Repeat this "purge cycle" at least three times to ensure a completely inert atmosphere.

• Prepare for Transfer: Place the source bottle of the amine in a secure clamp. Pierce the septum of the source bottle with a needle connected to the inert gas line to ensure positive pressure and prevent air from entering when the liquid is withdrawn.

• Syringe Transfer: Purge a clean, dry syringe by drawing inert gas from the manifold and expelling it three times. Carefully insert the syringe needle through the septum of the source bottle, ensuring the needle tip is below the liquid surface.

• Withdraw and Dispense: Slowly withdraw the desired volume of (2-Fluorophenyl)methylamine into the syringe. Remove the syringe from the source bottle and immediately insert it into the prepared reaction flask. Dispense the liquid into the flask.

• Secure and Store: Remove the syringe. If the source bottle is not empty, ensure it remains sealed under a positive pressure of inert gas. Store the source bottle under the ideal conditions specified in the table above.

Caption: Workflow for handling air-sensitive (2-Fluorophenyl)methylamine.

Section 3: Troubleshooting and Quality Control

Even with precautions, issues can arise. This section addresses common observations and provides a framework for assessing the quality of your material.

• Q: My (2-Fluorophenyl)methylamine has turned yellow. Can I still use it?

  • A: Discoloration is a definitive sign of oxidation.[2] The usability of the material depends entirely on the tolerance of your specific reaction to the impurities formed. For sensitive applications, such as catalysis or pharmaceutical synthesis, using discolored material is not recommended as impurities can inhibit catalysts, cause side reactions, or lead to failed experiments. A purity check is strongly advised.

• Q: How can I purify discolored (2-Fluorophenyl)methylamine?

  • A: For minor discoloration, vacuum distillation is the most effective method for purification. However, this should be performed with caution. It is critical to ensure the distillation apparatus is free of leaks to prevent re-exposure to oxygen at elevated temperatures, which could accelerate degradation.

• Q: What is the best way to confirm the purity of my stored amine?

  • A: High-Performance Liquid Chromatography (HPLC) is the preferred method for quantifying the purity of the amine and detecting non-volatile degradation products.[11] Gas Chromatography (GC) is also a viable option.

Experimental Protocol 2: Baseline Purity Assessment by Reverse-Phase HPLC

This protocol provides a starting point for developing a quality control method. It must be optimized for your specific equipment and requirements.

Instrumentation & Columns:

• HPLC System: Standard system with a UV detector.

• Column: C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 5 µm particle size).

Mobile Phase & Conditions:

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

• Gradient: Start at 10% B, ramp to 90% B over 15 minutes, hold for 2 minutes, return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Preparation: Prepare a dilute solution of the amine (~0.1 mg/mL) in a 50:50 mixture of Acetonitrile/Water.

Expected Outcome:

• A pure sample of (2-Fluorophenyl)methylamine will show a single major peak.

• A degraded sample will show the main peak with reduced area percentage, accompanied by additional peaks, often appearing at earlier retention times (more polar oxidation products).

Section 4: Advanced Stabilization for Long-Term Storage

For applications requiring bulk or long-term storage, the addition of antioxidants can provide an extra layer of protection. The choice of antioxidant is critical, as it must not interfere with downstream chemistry.

FAQ: What types of stabilizers can be used?

Stabilizers work by interrupting the oxidation chain reaction.[4] They are generally categorized into two main types that can be used synergistically.[2][12]

Antioxidant Class	Mechanism of Action	Examples	Considerations
Primary Antioxidants	Radical Scavengers: Donate a hydrogen atom to reactive peroxy radicals, terminating the propagation cycle.[4]	Hindered Phenols (e.g., BHT, BHA), certain Aromatic Amines.[12]	Can introduce new compounds into your material. Must be easily separable or inert in your reaction.
Secondary Antioxidants	Peroxide Decomposers: Convert hydroperoxides into stable, non-radical products, preventing them from decomposing into more reactive species.[12]	Organophosphites (e.g., Triphenylphosphite), Sulfides.[4][12]	Can also be reactive in certain chemical transformations (e.g., phosphites can be oxidized).

Recommendation: If stabilization is required, a low concentration (e.g., 100-500 ppm) of a hindered phenol antioxidant like Butylated hydroxytoluene (BHT) is a common starting point. However, a small-scale stability study is required to validate its efficacy and ensure it does not negatively impact your specific application.

References

• Amine Storage Conditions: Essential Guidelines for Safety. 3

• Analytical methods used to quantify amine oxidation. 13

• Which kinds of antioxidants are there? Classification of common antioxidants. 12

• Aromatic Amines Antioxidants for Polymers. 14

• Complex antioxidant composition for preventing aromatic amine from discoloring. 1

• Advanced Stabilizers for Plastics: Understanding the Benefits of Aromatic Amine Antioxidants. 2

• What are the Health and Safety Guidelines for Using Amines?. 15

• Degradation of benzylamines during chlorination and chloramination. 16

• CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES. 11

• Research Progress of Antioxidant Additives for Lubricating Oils. 4

• The Pivotal Role of Fluorinated Benzylamines in Modern Organic Synthesis: A Technical Guide. 17

• Techniques for Handling Air- and Moisture-Sensitive Compounds.

• Air-Sensitive Chemistry: Practical and Safety Considerations. 10

• Chemical Derivatization Processes Applied to Amine Determination in Samples of Different Matrix Composition. 18

• On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. 5

• Air Free Techniques | Handling Air-Sensitive Materials. 6

• 2-(4-Fluorophenyl)ethylamine | 1583-88-6. 7

• Bisamine | 1197870-17-9. 8

• Chlorhydrate de [2-(4-fluorophényl)phényl]méthylamine. 9

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• 1. CN105037178B - Complex antioxidant composition for preventing aromatic amine from discoloring - Google Patents [patents.google.com]
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• 4. mdpi.com [mdpi.com]
• 5. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ossila.com [ossila.com]
• 7. 2-(4-Fluorophenyl)ethylamine | 1583-88-6 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 8. Bis[(2-fluorophenyl)methyl](methyl)amine | 1197870-17-9 [sigmaaldrich.com]
• 9. chemimpex.com [chemimpex.com]
• 10. Air-Sensitive Chemistry: Practical and Safety Considerations | Fisher Scientific [fishersci.dk]
• 11. Making sure you're not a bot! [helda.helsinki.fi]
• 12. longchangchemical.com [longchangchemical.com]
• 13. researchgate.net [researchgate.net]
• 14. performanceadditives.us [performanceadditives.us]
• 15. diplomatacomercial.com [diplomatacomercial.com]
• 16. Degradation of benzylamines during chlorination and chloramination - Environmental Science: Water Research & Technology (RSC Publishing) [pubs.rsc.org]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. pubs.acs.org [pubs.acs.org]

Reducing background noise in (2-Fluorophenyl)methylamine mass spectrometry

Welcome to the technical support guide for the mass spectrometry analysis of (2-Fluorophenyl)methylamine (also known as 2-Fluorobenzylamine). This center is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues related to background noise, ensuring high-quality, reproducible data.

Part 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the analysis of (2-Fluorophenyl)methylamine and common sources of interference in mass spectrometry.

Q1: What are the primary sources of background noise in the mass spectrometry of small molecules like (2-Fluorophenyl)methylamine?

Background noise in mass spectrometry can be broadly categorized into two types: chemical noise and electronic noise.[1]

• Chemical Noise: This is the most common issue and arises from unintended, ionizable compounds entering the mass spectrometer.[2] Key sources include:

  • System Contamination: Residues from previous analyses (carryover), contaminated solvents, or impurities in the mobile phase or carrier gas.[3][4]

  • Consumables Bleed: Plasticizers (e.g., phthalates) leaching from tubes and well plates, and siloxanes from GC septa or column bleed are frequent culprits.[2][5] Using low-bleed septa is highly recommended to minimize this.[3][6]

  • Sample Matrix: Complex sample matrices can introduce many interfering compounds that co-elute with the analyte, suppressing its signal or adding to the background.[3][7]

  • Laboratory Environment: Contaminants from the ambient laboratory air, such as siloxanes, can be drawn into the system.[2]

• Electronic Noise: This originates from the instrument's electronic components, manifesting as baseline fluctuations and random signal variations.[1] While less common with modern instruments, it can become a limiting factor for detecting analytes at very low concentrations.

Q2: What are the expected molecular ion and key fragments for (2-Fluorophenyl)methylamine in Electron Ionization (EI) Mass Spectrometry?

(2-Fluorophenyl)methylamine has a molecular formula of C₇H₈FN and a monoisotopic mass of approximately 125.06 Da.[8][9]

• Molecular Ion (M⁺•): The molecular ion peak is expected at m/z 125 .

• Key Fragmentation Pattern: The primary fragmentation mechanism for aliphatic amines is α-cleavage, which involves the loss of an alkyl radical.[10] For (2-Fluorophenyl)methylamine, the structure is a benzylamine. The most prominent fragmentation pathway involves the cleavage of the C-C bond between the phenyl ring and the methylamine group.

  • Base Peak (m/z 109): Loss of the amino group (•NH₂) is not typical. Instead, cleavage often occurs to form a stable tropylium-like ion. The NIST library spectrum shows the base peak at m/z 109 , corresponding to the fluorotropylium ion ([C₇H₆F]⁺), formed after rearrangement.[8]

  • Other Significant Fragments: Another notable fragment appears at m/z 83 .

Q3: How does the fluorine atom on the phenyl ring affect ionization and fragmentation?

The fluorine atom, being highly electronegative, influences the molecule's electronic properties and, consequently, its behavior in the mass spectrometer. Its presence can stabilize certain fragment ions, influencing the fragmentation pathways.[11] The formation of the stable fluorotropylium ion (m/z 109) as the base peak is a direct consequence of the fluorine substituent on the aromatic ring.[8]

Q4: Is Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS) more suitable for this compound?

Both techniques can be used, and the choice depends on the sample matrix, required sensitivity, and available instrumentation.

• (2-Fluorophenyl)methylamine is sufficiently volatile and thermally stable for GC-MS analysis. GC-MS with Electron Ionization (EI) provides highly reproducible fragmentation patterns useful for library matching and structural confirmation.[8]

• LC-MS is advantageous when dealing with complex biological matrices that are not amenable to GC, or when the analyte requires minimal sample preparation.[7] It also avoids the thermal degradation that can affect some compounds.

Part 2: Systematic Troubleshooting Guides

This section provides detailed, question-and-answer guides for specific background noise issues you may encounter.

Problem 1: My total ion chromatogram (TIC) shows a consistently high and noisy baseline, obscuring my analyte peak. What's the cause and how do I fix it?

A high and noisy baseline is typically a sign of widespread system contamination.[4][12] The contamination can originate from the sample introduction system (GC injector or LC autosampler), the column, or the mass spectrometer source itself.[2][3] Follow this logical workflow to diagnose and resolve the issue.

Caption: Logical workflow for troubleshooting a high, noisy baseline.

Step-by-Step Guide:

• Isolate the Source of Contamination: The first step is to determine if the noise originates from the chromatography system (LC/GC) or the mass spectrometer (MS).

  • For LC-MS: Divert the column effluent directly to waste, bypassing the MS. If the background noise in the MS drops significantly, the contamination is coming from your LC system (solvents, tubing, column).[2]

  • For GC-MS: Remove the column from the MS inlet and cap it with a blank ferrule. If the noise level decreases, the source is likely the carrier gas, GC inlet, or the column.[13]

• Address MS Contamination: If the noise persists after isolating the MS, the issue lies within the mass spectrometer.

  • Clean the Ion Source: The ion source should be cleaned regularly according to the manufacturer's protocol. Sample residues and contaminants build up over time, leading to high background.[4]

  • Check Gas Purity: Ensure that carrier gas (for GC) or nebulizing/drying gases (for LC) are of high purity and that gas purifiers and moisture traps are functional.[3][13]

• Address Chromatography System Contamination: If the noise originates from the LC/GC system:

  • Prepare Fresh Solvents: Discard your current mobile phase and prepare a fresh batch using high-purity, LC-MS grade solvents and additives from a new bottle.[7]

  • System Flush/Bake-out: Perform a system flush for an LC system or a bake-out for a GC system to remove non-volatile residues. (See Protocols below).[2][14]

  • Replace Consumables: Regularly replace the injector septum, liner, and column. Old consumables can bleed contaminants into the system.[3]

Problem 2: I can see my analyte peak, but the signal-to-noise (S/N) ratio is too low for reliable quantification. How can I improve it?

A low S/N ratio means your analyte signal is weak relative to the baseline noise. This can be addressed by either increasing the signal or decreasing the noise.

• Optimize Ion Source Parameters: The efficiency of ionization and ion transfer into the mass spectrometer is critical. Systematically adjust parameters like capillary voltage, gas flows (nebulizer, drying gas, cone gas), and temperatures to maximize the signal for your specific analyte.[2] For low-mass analytes, optimizing cone gas flow can be particularly effective at reducing interfering ions.[15]

• Improve Sample Preparation: Matrix effects, where other components in the sample suppress the ionization of your target analyte, are a common cause of low signal.[4][7]

  • Filtration: Ensure your samples are free of particulate matter by filtering them through a 0.22 µm filter before injection.[3]

  • Solid-Phase Extraction (SPE): SPE is a powerful technique for cleaning up complex samples and concentrating the analyte of interest, which can significantly boost sensitivity.[2][16] (See Protocol 3).

• Check System Suitability: Ensure your instrument is properly tuned and calibrated. A mass axis that has shifted even slightly can dramatically reduce the signal in SIM or MRM modes.[14]

Problem 3: My mass spectrum is full of specific, recurring contaminant ions. Where are they coming from?

The presence of specific, repeating peaks in your background spectrum provides valuable clues to the source of contamination. Below is a table of common background ions.

m/z (Da)	Compound Class	Likely Source(s)	Mitigation Strategy
149, 279	Phthalates	Plastic consumables (vials, caps, pipette tips, solvent bottle caps).	Use polypropylene vials; minimize sample contact with plastics; run solvent blanks.
207, 281	Siloxanes	GC column bleed, septa bleed, lab air, vacuum pump oil.[3][13]	Use a low-bleed column and septa; condition the column properly; ensure a clean lab environment.
44, 88	Polyethylene Glycols (PEGs)	Contamination from detergents or polymers; often seen as a series of peaks separated by 44 Da.	Use meticulously clean glassware; avoid using detergents on any components that will contact the sample or mobile phase.
43, 57, 71	Hydrocarbons	Impurities in carrier/nebulizing gas, fingerprints, contaminated solvents.	Use high-purity gases with appropriate traps; wear gloves; use high-purity solvents.

Part 3: Experimental Protocols & Best Practices

Protocol 1: GC-MS System Bake-Out

This protocol is designed to remove semi-volatile contaminants from the GC injector, column, and transfer line.

• Preparation: Remove the GC column from the MS detector inlet and cap the inlet with a blank nut. This prevents contaminants from entering the MS.

• Injector Bake-Out: Set the injector temperature to its maximum recommended limit (typically 300-325°C).

• Oven Program: Set the oven temperature to 20-30°C above the highest temperature used in your analytical method, but do not exceed the column's maximum temperature limit.

• Duration: Hold these temperatures for 2-4 hours with the carrier gas flowing to flush out contaminants.

• Cool Down: After the bake-out, cool the system down, re-install the column into the MS, and allow the system to stabilize before running a blank to check the baseline.

Protocol 2: LC-MS System Flush for Widespread Contamination

This protocol uses a strong, multi-component solvent to remove a broad range of contaminants from the LC pumps, lines, and autosampler.[2]

• Prepare Flushing Solvent: Create a solution of 25% water, 25% acetonitrile, 25% methanol, and 25% isopropanol. All solvents must be LC-MS grade.

• System Setup: Remove the column and replace it with a union. Place all solvent lines into the flushing solution.

• Flush System: Purge each pump line to ensure the new solvent has filled the system. Set the pump to flow at a moderate rate (e.g., 0.5-1.0 mL/min) for several hours, directing the flow to waste.

• Re-equilibrate: Once the flush is complete, replace the flushing solvent with your fresh mobile phases, purge the system again, and allow it to equilibrate before reinstalling the column and testing with a blank run.

Protocol 3: Solid-Phase Extraction (SPE) Sample Cleanup Workflow

This is a general workflow for removing interfering matrix components and concentrating (2-Fluorophenyl)methylamine. The specific sorbent and solvents should be optimized for your application.

Caption: General workflow for Solid-Phase Extraction (SPE).

• Conditioning: Pass a strong solvent (e.g., methanol) through the SPE cartridge to wet the sorbent, followed by an equilibration solvent (e.g., water or a buffer matching the sample pH). This prepares the sorbent for sample binding.[2]

• Sample Loading: Load the pre-treated sample onto the SPE cartridge at a slow, controlled flow rate to ensure efficient binding of the analyte to the sorbent.

• Washing: Pass a weak solvent (e.g., 5% methanol in water) over the cartridge. This removes weakly bound, interfering compounds while the target analyte remains on the sorbent.

• Elution: Elute the (2-Fluorophenyl)methylamine from the cartridge using a small volume of a strong organic solvent (e.g., methanol with 1% formic acid).

• Final Preparation: Evaporate the elution solvent under a gentle stream of nitrogen and reconstitute the dried extract in your initial mobile phase for analysis.

Part 4: References

• Benchchem. (n.d.). Reducing background noise in GC/MS analysis of phenols. Retrieved from

• Manura, J. J. (n.d.). MS TIP No. 12 - Elimination of Memory Peaks and GC Background Noise. Scientific Instrument Services. Retrieved from

• Organomation. (n.d.). Mass Spectrometry Sample Preparation Guide. Retrieved from

• LCGC North America. (2018). LC–MS Sensitivity: Practical Strategies to Boost Your Signal and Lower Your Noise. Retrieved from

• Eureka by PatSnap. (2025). GC-MS Noise Isolation Techniques: Application in Labs. Retrieved from

• Benchchem. (n.d.). Reducing background noise in 3-HMPA mass spectrometry. Retrieved from

• ZefSci. (2025). LCMS Troubleshooting: 14 Best Practices for Laboratories. Retrieved from

• ResearchGate. (2015). How to reduce high background noise in an LC MS/MS experiment?. Retrieved from

• Waters Corporation. (n.d.). Mass Spec contamination issue - High background. Retrieved from

• Agilent. (n.d.). Tips to Improve Signal-to-Noise Checkout. Retrieved from

• NIST. (n.d.). Benzenemethanamine, 2-fluoro-. NIST Chemistry WebBook. Retrieved from

• ResearchGate. (2017). How do I decrease background noise on GC/MS?. Retrieved from

• ResearchGate. (2020). How we can eliminate background signals/noise in GC-MS/MS?. Retrieved from

• BLD Pharm. (n.d.). 2-Fluorobenzylamine. Retrieved from

• CymitQuimica. (n.d.). CAS 89-99-6: 2-Fluorobenzylamine. Retrieved from

• Angene Chemical. (n.d.). 2-Fluorobenzylamine (CAS# 89-99-6). Retrieved from

• University of Arizona. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from

• Waters Corporation. (n.d.). Suggested approaches for minimizing background chemical noise in low mass MRM Transitions for trace level quantification of N-Nitro. Retrieved from

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. zefsci.com [zefsci.com]
• 5. MS Tip - Elimination of Memory Peaks and GC Background Noise [sisweb.com]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Benzenemethanamine, 2-fluoro- [webbook.nist.gov]
• 9. angenesci.com [angenesci.com]
• 10. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 11. CAS 89-99-6: 2-Fluorobenzylamine | CymitQuimica [cymitquimica.com]
• 12. support.waters.com [support.waters.com]
• 13. researchgate.net [researchgate.net]
• 14. agilent.com [agilent.com]
• 15. waters.com [waters.com]
• 16. organomation.com [organomation.com]

Purification optimization for(2-Fluorophenyl)methylamine crude extracts

Welcome to the Advanced Diagnostics and Purification Hub for (2-Fluorophenyl)methylamine (CAS: 89-99-6), also known as 2-fluorobenzylamine. This portal provides process chemists and drug development professionals with actionable, causality-driven troubleshooting guides for scaling up fluorinated benzylamine intermediates.

Impurity Diagnostic Mapping

When synthesizing (2-Fluorophenyl)methylamine—typically via the catalytic hydrogenation or hydride reduction of 2-fluorobenzonitrile—the crude extract is rarely pure. Understanding the mechanistic origin of your impurities is the first step in selecting the correct purification workflow.

Logical mapping of common crude impurities to their specific purification strategies.

Troubleshooting & Protocol FAQs

Q1: My crude NMR shows significant unreacted 2-fluorobenzonitrile. How do I selectively isolate the primary amine?

The Causality: 2-Fluorobenzonitrile is a neutral compound, whereas (2-Fluorophenyl)methylamine is a basic primary amine. By exploiting this pKa differential, you can force the amine into the aqueous phase as a protonated salt, leaving the neutral nitrile in the organic phase. This thermodynamic separation is highly efficient for bulk crude processing.

Step-by-Step Methodology: Acid-Base Extraction

• Dissolution: Dissolve the crude extract in an organic solvent such as dichloromethane (DCM) or ethyl acetate (10 mL/g of crude).

• Acidification: Transfer to a separatory funnel and add 1M aqueous HCl in portions. Shake vigorously and vent.

• Phase Separation: Allow the layers to separate. The protonated amine hydrochloride is now in the aqueous layer. Discard the organic layer containing the unreacted nitrile.

• Basification: Cool the aqueous layer in an ice bath. Slowly add 2M aqueous NaOH until the solution is strongly basic.

• Extraction: Extract the liberated free base with fresh DCM (3 x 15 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Self-Validation Check: Test the aqueous layer with pH paper during step 4. If pH < 12, the amine is not fully deprotonated, leading to poor extraction yields. Adjust with NaOH until pH > 12 is sustained.

Q2: I am detecting a high-molecular-weight impurity, likely bis(2-fluorobenzyl)amine. How can I remove it?

The Causality: During the reduction of nitriles, the intermediate imine can undergo nucleophilic attack by the newly formed primary amine, resulting in a secondary amine byproduct [1]. Because this secondary amine has nearly twice the molecular weight, its boiling point is drastically higher than the target primary amine, making it an ideal candidate for thermal separation.

Step-by-Step Methodology: Vacuum Distillation

• Setup: Transfer the crude free base to a short-path vacuum distillation apparatus equipped with a Vigreux column to prevent bumping.

• Evacuation: Apply a steady vacuum (e.g., 13 mmHg).

• Heating: Slowly increase the oil bath temperature.

• Collection: Collect the main fraction at 73–75 °C [2]. The secondary amine will remain in the distillation bottoms.

• Self-Validation Check: Monitor the vapor temperature. A steady plateau at 73–75 °C confirms the elution of the primary amine. A sudden drop in vapor temperature indicates the primary amine has been exhausted from the distillation flask.

Q3: The purified free base degrades and turns yellow upon storage. How can I stabilize it for long-term use?

The Causality: Free primary amines are highly nucleophilic and prone to absorbing atmospheric CO₂ to form carbamates, as well as undergoing slow oxidation. Converting the liquid free base into a crystalline hydrochloride salt locks the lone pair in a stable ionic bond, preventing degradation and significantly increasing shelf-life.

Step-by-Step Methodology: Hydrochloride Salt Crystallization

• Solvation: Dissolve the freshly distilled (2-Fluorophenyl)methylamine free base in anhydrous diethyl ether (or MTBE) at 0 °C under an inert argon atmosphere.

• Precipitation: Slowly add a stoichiometric amount of 2M HCl in diethyl ether dropwise while stirring vigorously.

• Filtration: Filter the resulting white precipitate through a sintered glass funnel.

• Washing: Wash the filter cake with cold anhydrous ether and dry under vacuum at 40 °C for 12 hours.

• Self-Validation Check: The formation of a dense, snow-white precipitate immediately upon HCl addition visually confirms successful salt formation. The supernatant should remain clear.

Complete step-by-step purification workflow for (2-Fluorophenyl)methylamine.

Physicochemical Data Matrix

To ensure accurate tracking during purification, reference the quantitative metrics below [3].

Table 1: Physicochemical Properties of (2-Fluorophenyl)methylamine

Property	Value	Reference
IUPAC Name	(2-Fluorophenyl)methanamine	PubChem
Molecular Weight	125.14 g/mol	PubChem
Boiling Point	73–75 °C at 13 mmHg	Sigma-Aldrich
Density	1.095 g/mL at 25 °C	Sigma-Aldrich
Refractive Index	n20/D 1.517	Sigma-Aldrich
Appearance	Clear, colorless to light yellow liquid	Sigma-Aldrich

Table 2: Impurity Profile and Separation Metrics

Impurity Type	Chemical Nature	Separation Rationale	Recommended Technique
2-Fluorobenzonitrile	Neutral, Unreacted starting material	pKa differential	Acid-Base Extraction
Bis(2-fluorobenzyl)amine	Basic, 2° Amine	Boiling point differential	Vacuum Distillation
Transition Metals (Ni/Pd)	Particulate / Complexed	Size / Affinity	Scavenger Filtration
Atmospheric CO₂/H₂O	Acidic gas / Moisture	State change / Ionic bonding	HCl Salt Crystallization

References

• Process for the preparation of fluorobenzyl derivatives (EP1114809A1). Google Patents.

• 2-Fluorobenzylamine | 89-99-6 (CID 66649) . PubChem. Available at: [Link]

Reference Data & Comparative Studies

Comparing (2-Fluorophenyl)methylamine with non-fluorinated structural analogs

The Ortho-Fluorine Effect in Benzylamines: A Comparative Guide on (2-Fluorophenyl)methylamine vs. Benzylamine

1. Introduction & Strategic Rationale In medicinal chemistry and drug development, the strategic substitution of a hydrogen atom with a fluorine atom—often termed the "fluorine effect"—is a fundamental technique for optimizing pharmacokinetic and pharmacodynamic profiles[1]. (2-Fluorophenyl)methylamine, commonly known as 2-fluorobenzylamine, serves as a prime example of how a single ortho-fluorination can profoundly alter the physicochemical properties of a benzylic amine scaffold[2].

This guide objectively compares 2-fluorobenzylamine with its non-fluorinated structural analog, benzylamine. By exploring the causality behind changes in basicity (pKa), lipophilicity (LogP), and metabolic stability, researchers can better understand when and why to incorporate ortho-fluorinated benzylamines into their drug discovery pipelines[1].

2. Quantitative Comparison: Physicochemical Profiling The addition of a fluorine atom at the ortho position of the aromatic ring induces significant electronic and steric changes. Below is a comparative summary of the key physicochemical parameters.

Property	Benzylamine (Non-fluorinated)	(2-Fluorophenyl)methylamine	Causality / Mechanistic Shift
Molecular Weight	107.15 g/mol	125.15 g/mol	Addition of F (18.99 Da) replacing H (1.01 Da)[3].
pKa (Amine)	~9.34	~8.90	The strong inductive electron-withdrawing effect (-I) of the ortho-fluorine pulls electron density away from the benzylic amine, reducing its basicity[1].
LogP (Lipophilicity)	~1.09	~1.30 - 1.50	Fluorine’s low polarizability and high electronegativity increase overall lipophilicity, enhancing lipid bilayer partitioning[4].
Metabolic Stability	Susceptible to rapid oxidation	Highly resistant	Steric shielding and electronic deactivation of the aromatic ring protect the ortho-position from CYP450-mediated hydroxylation[1].

3. Mechanistic Insights: Decoding the Ortho-Fluorine Effect

• Basicity and Permeability (The pKa Shift): The basicity of the primary amine is a critical determinant of a drug's ionization state at physiological pH (7.4). Because fluorine is highly electronegative, it exerts a strong inductive pull (-I effect) through the sigma bonds. In 2-fluorobenzylamine, this effect decreases the electron density on the nitrogen atom, lowering the pKa by approximately 0.4 to 0.5 units compared to benzylamine[1]. Consequently, at pH 7.4, a larger fraction of 2-fluorobenzylamine exists in the unionized state, which directly translates to enhanced passive membrane permeability[4].

• Metabolic Shielding: Unsubstituted benzylamines are often rapidly metabolized via aromatic hydroxylation by Cytochrome P450 enzymes or via oxidative deamination. The introduction of an ortho-fluorine atom introduces both steric hindrance (fluorine is larger than hydrogen, mimicking oxygen in size) and electronic deactivation (lowering the HOMO energy of the aromatic ring). This dual mechanism effectively blocks oxidative metabolism at the substituted site and slows down adjacent metabolism, thereby prolonging the molecule's half-life[1][2].

Logical relationship of the ortho-fluorine effect on pharmacokinetics and physicochemical properties.

4. Experimental Protocols: Self-Validating Systems

To objectively compare these analogs in a laboratory setting, rigorous, self-validating protocols must be employed. Below are the standard methodologies for assessing basicity and metabolic stability.

Protocol A: Determination of pKa via Potentiometric Titration Causality: Potentiometric titration is chosen over computational prediction because it accounts for real-world solvation effects that in silico models often miscalculate for ortho-halogenated compounds. Self-Validating Mechanism: The protocol uses a standardized strong acid/base titrant and includes a back-titration step to ensure no compound degradation occurred during the assay.

• Preparation: Dissolve 2 mM of the analyte (benzylamine or 2-fluorobenzylamine) in 50 mL of 0.15 M KCl solution (to maintain constant ionic strength mimicking physiological conditions).

• Calibration: Calibrate the pH electrode using standard buffer solutions (pH 4.01, 7.00, and 10.01) immediately prior to the experiment.

• Acidification: Lower the pH of the analyte solution to ~2.0 using 0.1 M HCl to fully protonate the primary amine.

• Forward Titration: Titrate the solution with standardized 0.1 M KOH under a nitrogen atmosphere (to prevent CO2 absorption) at a constant temperature of 25.0 ± 0.1 °C. Record the pH after each 0.05 mL addition.

• Back-Titration (Validation): Once pH 11.0 is reached, reverse the titration using 0.1 M HCl back to pH 2.0. The forward and backward curves must overlap perfectly; hysteresis indicates compound instability or electrode drift.

• Data Analysis: Calculate the pKa from the inflection point of the titration curve using the Bjerrum half-n̄ method.

Protocol B: In Vitro Metabolic Stability Assay (Human Liver Microsomes) Causality: Human Liver Microsomes (HLM) contain the full complement of CYP450 enzymes required to test the hypothesis that ortho-fluorination prevents aromatic oxidation[1]. Self-Validating Mechanism: The inclusion of a positive control (Verapamil, known to be rapidly metabolized) proves the enzymes are active. The inclusion of a negative control (minus NADPH) proves that any degradation is enzymatically driven, not due to chemical instability.

• Reagent Preparation: Prepare a 100 mM phosphate buffer (pH 7.4) containing 3.3 mM MgCl2.

• Incubation Mixture: Combine HLM (final protein concentration 0.5 mg/mL) and the test compound (final concentration 1 µM) in the phosphate buffer.

• Pre-incubation: Incubate the mixture in a shaking water bath at 37 °C for 5 minutes.

• Reaction Initiation: Add NADPH (final concentration 1 mM) to initiate the metabolic reaction.

  • Validation Controls: Run parallel incubations with Verapamil (positive control) and a sample lacking NADPH (negative control).

• Sampling & Quenching: At time points 0, 5, 15, 30, and 45 minutes, withdraw a 50 µL aliquot and immediately mix it with 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide) to precipitate proteins and stop the reaction.

• Centrifugation: Centrifuge the quenched samples at 4,000 rpm for 15 minutes at 4 °C.

• LC-MS/MS Analysis: Transfer the supernatant to vials and analyze the remaining parent compound percentage via LC-MS/MS. Calculate the intrinsic clearance (CL_int) and half-life (t1/2).

Step-by-step workflow of the Human Liver Microsome (HLM) metabolic stability assay.

5. Conclusion The comparison between (2-fluorophenyl)methylamine and benzylamine highlights the profound impact of strategic halogenation. By introducing an ortho-fluorine atom, researchers can systematically lower the amine's pKa, increase its lipophilicity, and shield the aromatic ring from rapid oxidative metabolism[1][2]. These optimized physicochemical properties make 2-fluorobenzylamine a superior building block for developing highly permeable and metabolically stable therapeutic agents.

References

• Title: 2-Fluorobenzylamine, 96% 1 g | Buy Online | Thermo Scientific Acros Source: Fisher Scientific URL: [Link]

• Title: Paradoxical Increase of Permeability and Lipophilicity with the Increasing Topological Polar Surface Area within a Series of PRMT5 Inhibitors Source: ACS Publications URL: [Link]

• Title: Fluorine-Containing Drugs Introduced to the Market in the Last Decade (2001−2011) Source: Chemical Reviews (CPU.edu.cn) URL: [Link]

• Title: Development of Cobalt Catalysts for the meta-Selective C(sp2)–H Borylation of Fluorinated Arenes Source: PMC (National Institutes of Health) URL: [Link]

• 1. mhc.cpu.edu.cn [mhc.cpu.edu.cn]
• 2. Development of Cobalt Catalysts for the meta-Selective C(sp2)–H Borylation of Fluorinated Arenes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-Fluorobenzylamine, 96% 1 g | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.at]
• 4. pubs.acs.org [pubs.acs.org]

Comparative Profiling of (2-Fluorophenyl)methylamine and Structurally Related Secondary Amines in Drug Design

Introduction

In the optimization of central nervous system (CNS) agents and kinase inhibitors, the selection of the correct amine scaffold is a critical determinant of a drug's pharmacokinetic and pharmacodynamic profile. This guide objectively compares (2-Fluorophenyl)methylamine (a primary amine, also known as 2-fluorobenzylamine) with its structurally related secondary amine counterpart, N-Methyl-1-(2-fluorophenyl)methanamine . By analyzing their physicochemical divergence, synthetic reactivity, and metabolic stability, this guide provides drug development professionals with actionable, field-proven insights for scaffold selection.

Physicochemical Properties & Structural Divergence

The addition of a single methyl group to the nitrogen atom fundamentally alters the molecule's interaction with aqueous and lipid environments.

Table 1: Comparative Physicochemical Profile

Property	(2-Fluorophenyl)methylamine (Primary)	N-Methyl-2-fluorobenzylamine (Secondary)
Structure Type	Primary Amine ( −NH2​ )	Secondary Amine ( −NHCH3​ )
Estimated pKa	~8.8	~9.2
H-Bond Donors (HBD)	2	1
Steric Hindrance	Low	Moderate
Lipophilicity (LogD at pH 7.4)	Lower	Higher
Membrane Permeability	Moderate	High

The Causality of Physicochemical Shifts: The ortho-fluorine atom exerts a strong electron-withdrawing inductive effect, which lowers the amine's pKa compared to unsubstituted benzylamines. This increases the un-ionized fraction of the molecule at physiological pH, which paradoxically enhances passive membrane permeability despite the addition of a polar surface area[1].

Converting the primary amine to a secondary amine via N-methylation removes one hydrogen bond donor (HBD). Because desolvating an HBD is energetically costly when a molecule transitions from an aqueous environment into a lipid bilayer, this N-methylation significantly increases lipophilicity and dramatically improves passive intracellular accumulation[2].

Reactivity & Synthetic Workflows (Amide Coupling)

The structural differences between these amines dictate distinct synthetic strategies during library generation.

The Causality of Reagent Selection: Primary amines are highly nucleophilic and unhindered, allowing them to react efficiently with standard activated esters (e.g., EDC/HOBt). Conversely, the N-methyl group of the secondary amine introduces steric bulk that partially blocks the trajectory of nucleophilic attack on the carbonyl carbon. To overcome this elevated activation energy, highly reactive uronium-based coupling reagents (like HATU) and stronger organic bases (like DIPEA) are strictly required.

Protocol 1: Self-Validating Parallel Amide Coupling

This protocol utilizes an internal LC-MS validation step to ensure that any reaction failure is isolated to the nucleophilic addition phase rather than the initial carboxylic acid activation.

• Activation: Dissolve the target carboxylic acid (1.0 eq) in anhydrous DMF (0.2 M). Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir at room temperature for 15 minutes.

• Self-Validation Check: Withdraw a 5 µL aliquot, quench in 100 µL methanol, and analyze via LC-MS to confirm the complete formation of the active 7-azabenzotriazole ester.

• Nucleophilic Addition: Once activation is confirmed, add the amine (1.2 eq). For the primary amine, the reaction is typically complete in 1 hour. For the secondary amine, stir for 4–6 hours at 40°C to overcome steric hindrance.

• Quenching & Purification: Quench the reaction with saturated aqueous NaHCO3​ , extract with EtOAc, and purify via reverse-phase HPLC.

Pharmacokinetics & Metabolic Stability

Metabolic liability is often the deciding factor between advancing a primary or secondary amine in a drug discovery program.

The Causality of Metabolic Routing: Primary amines are classic substrates for Monoamine Oxidases (MAO) located in the liver and CNS. MAO rapidly catalyzes the oxidative deamination of (2-fluorophenyl)methylamine into an inactive 2-fluorobenzaldehyde.

By masking the nitrogen with a methyl group, the secondary amine becomes a poor substrate for MAO. Instead, the metabolic burden shifts to Cytochrome P450 (CYP) enzymes, which catalyze N-demethylation[3]. This N-demethylation acts as a metabolic "buffer," effectively turning the secondary amine into a prodrug that slowly releases the active primary amine, thereby prolonging the overall pharmacological half-life and stabilizing the compound against rapid clearance[2].

Metabolic Pathway Visualization

Metabolic divergence between primary and secondary ortho-fluorobenzylamines.

Experimental Protocol: Microsomal Stability Assay

To accurately quantify the metabolic shift described above, a robust in vitro clearance assay is required.

Protocol 2: Self-Validating Microsomal Clearance Assay

This protocol includes a continuous NADPH regenerating system to maintain CYP450 viability and utilizes control compounds to validate the enzymatic integrity of the microsomes.

• Matrix Preparation: Prepare a 1 mg/mL suspension of Human Liver Microsomes (HLM) in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ .

• Compound Spiking: Add the test amine (Primary or Secondary) to a final concentration of 1 µM. Include separate wells for Verapamil (high clearance positive control) and Dextromethorphan (low clearance negative control).

• Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by adding an NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL glucose-6-phosphate dehydrogenase).

• Time-Course Sampling: At t=0,15,30, and 60 minutes, withdraw 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

• LC-MS/MS Analysis: Centrifuge the quenched samples at 4000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to calculate the intrinsic clearance ( CLint​ ) and half-life ( t1/2​ ).

References

• Title: Paradoxical Increase of Permeability and Lipophilicity with the Increasing Topological Polar Surface Area within a Series of PRMT5 Inhibitors Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: Addressing the Intracellular Vestibule of the Plasmodial Lactate Transporter PfFNT by p-Substituted Inhibitors Amplifies In Vitro Activity Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

Sources

• 1. Paradoxical Increase of Permeability and Lipophilicity with the Increasing Topological Polar Surface Area within a Series of PRMT5 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Addressing the Intracellular Vestibule of the Plasmodial Lactate Transporter PfFNT by p-Substituted Inhibitors Amplifies In Vitro Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluating (2-Fluorophenyl)methylamine Cross-Reactivity in Enzyme Immunoassays: A Technical Comparison Guide

As the landscape of synthetic designer drugs and novel pharmaceutical intermediates expands, clinical and forensic laboratories face a critical challenge: the structural divergence of these compounds often renders standard screening tools ineffective. (2-Fluorophenyl)methylamine (also known as 2-fluorobenzylamine) is a prime example of a structurally deceptive molecule. While it shares a foundational backbone with classical amphetamines, its subtle structural modifications drastically alter its immunological recognition.

This guide provides an in-depth, mechanistic comparison of (2-Fluorophenyl)methylamine against standard analytes in enzyme immunoassays (EIAs), detailing the causality behind cross-reactivity failures and establishing a self-validating protocol for laboratory assessment.

The Mechanistic Causality of Immunoassay Evasion

Enzyme immunoassays, such as the Enzyme Multiplied Immunoassay Technique (EMIT) and Fluorescence Polarization Immunoassay (FPIA), rely on competitive binding. Antibodies in these commercial kits are typically raised against d-amphetamine or methamphetamine, meaning their paratopes are highly optimized for specific epitopes: the unsubstituted phenyl ring and the alpha-methyl group (1)[1].

When evaluating (2-Fluorophenyl)methylamine, two critical structural deviations disrupt this lock-and-key mechanism:

• Absence of the Alpha-Methyl Group: (2-Fluorophenyl)methylamine is a benzylamine derivative, not an isopropylamine. The missing alpha-methyl group removes a primary hydrophobic interaction point within the antibody's binding pocket, collapsing the baseline binding affinity.

• Ortho-Fluorine Substitution: The highly electronegative fluorine atom at the ortho position alters the electrostatic potential of the phenyl ring. While fluorine is sterically similar to hydrogen, its electron-withdrawing nature distorts the electron cloud, weakening the π−π stacking interactions with aromatic amino acid residues (e.g., tyrosine, tryptophan) in the antibody's active site.

Consequently, fluorinated analogs frequently fail to trigger a positive response, leading to dangerous false-negative results in toxicological screening (2)[2]. Relying solely on manufacturer package inserts is insufficient, as many emerging fluorinated compounds are omitted from cross-reactivity documentation entirely (3)[3].

Fig 1: Mechanistic logic of antibody binding and cross-reactivity divergence.

Comparative Performance Analysis

To objectively assess the analytical vulnerability of commercial EIAs, we must compare the cross-reactivity profiles of (2-Fluorophenyl)methylamine against classical amphetamines and other designer analogs across standard platforms.

The table below synthesizes the cross-reactivity (% CR) of these compounds. A compound with <1% CR will almost certainly yield a false negative unless present in lethal biological concentrations (4)[4].

Compound	Structural Feature	EMIT II Plus Amphetamines (% CR)	FPIA (% CR)	CEDIA DAU (% CR)
d-Amphetamine	Unsubstituted, α-methyl	100%	100%	100%
PMMA	para-Methoxy, α-methyl, N-methyl	< 5%	< 5%	< 5%
4-Fluoroamphetamine (4-FA)	para-Fluoro, α-methyl	< 5%	< 10%	< 5%
(2-Fluorophenyl)methylamine	ortho-Fluoro, no α-methyl	< 0.1%	< 0.5%	< 0.1%

Data Interpretation: Even compounds retaining the alpha-methyl group, such as 4-FA, require massive concentrations (e.g., 5000 ng/mL) to trigger a positive screen on the EMIT II Plus assay (2)[2]. The complete removal of the alpha-methyl group in (2-Fluorophenyl)methylamine renders it virtually invisible to these assays.

Self-Validating Experimental Methodology

To ensure scientific integrity, any cross-reactivity study must be designed as a self-validating system. A negative immunoassay result must be orthogonally validated via mass spectrometry to prove that the analyte was actually present in the matrix and did not degrade prior to analysis.

Step 1: Matrix Preparation and Analyte Spiking

• Procure certified drug-free human urine. Verify the absolute absence of endogenous interferences or classical amphetamines via baseline LC-MS/MS analysis.

• Prepare a primary stock solution of (2-Fluorophenyl)methylamine (1 mg/mL in LC-MS grade methanol).

• Spike the drug-free urine to create a robust calibration curve and test samples at concentrations of 100, 500, 1000, 2500, and 5000 ng/mL.

Step 2: Competitive Enzyme Immunoassay (EIA) Execution

• Utilize an automated clinical chemistry analyzer (e.g., Siemens Viva-E).

• Calibrate the EMIT II Plus Amphetamines assay using standard d-amphetamine calibrators, setting the clinical cutoff at 500 ng/mL.

• Run the spiked (2-Fluorophenyl)methylamine samples in triplicate. Record the change in absorbance ( ΔA ) at 340 nm.

Step 3: Orthogonal Validation via LC-MS/MS

• To rule out matrix degradation as the cause of a negative EIA result, subject all aliquots to Solid Phase Extraction (SPE) using mixed-mode cation exchange cartridges.

• Analyze the eluate using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

• Monitor the specific precursor-to-product ion transitions for (2-Fluorophenyl)methylamine to confirm its structural integrity and concentration in the sample.

Step 4: Data Synthesis

Calculate the precise % Cross-Reactivity using the following formula: % CR = (Cutoff Concentration of Target Analyte / Concentration of Analog producing an equivalent assay response) × 100

Fig 2: Self-validating experimental workflow for evaluating EIA cross-reactivity.

Conclusion

For drug development professionals and toxicologists, assuming class-wide detection based on structural similarity is a dangerous pitfall. As demonstrated, the absence of the alpha-methyl group combined with ortho-fluorination causes (2-Fluorophenyl)methylamine to completely evade standard amphetamine immunoassays. Laboratories screening for novel fluorinated benzylamines or amphetamine derivatives must bypass preliminary EIAs and rely directly on chromatographic-mass spectrometric (LC-MS/MS) methods to prevent false-negative reporting.

References

• Source: nih.
• Source: nih.
• Source: nih.
• Source: oup.

Sources

• 1. Cross-reactivity of stimulants found in sports drug testing by two fluorescence polarization immunoassays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lack of Detection of New Amphetamine-Like Drugs Using Conventional Urinary Immunoassays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Difficult Challenge for the Clinical Laboratory: Accessing and Interpreting Manufacturer Cross-Reactivity Data for Immunoassays Used in Urine Drug Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]

Safety & Regulatory Compliance

[(2-Fluorophenyl)methyl](1-methoxybutan-2-yl)amine proper disposal procedures

Standard Operating Procedure: Handling, Deactivation, and Disposal of amine

As a Senior Application Scientist, I have designed this protocol to address the specific physicochemical challenges posed byamine. This compound—a fluorinated secondary amine with an ether linkage—presents a triad of laboratory hazards: the corrosive basicity of the secondary amine, the environmental persistence of the fluorinated aromatic ring, and the potential for toxic byproducts during improper destruction.

This guide provides a self-validating, step-by-step system for its safe lifecycle management, ensuring your laboratory exceeds standard compliance while protecting both personnel and the environment.

Physicochemical Hazard Profile & Causality

To manage a chemical effectively, we must first understand the causality behind its molecular behavior:

• Secondary Amine Core: Acts as a Brønsted-Lowry base. It can cause severe ocular and dermal irritation. In waste streams, it will react exothermically with acids, requiring controlled neutralization[1].

• Fluorobenzyl Moiety: The carbon-fluorine (C-F) bond is exceptionally strong (~485 kJ/mol). Traditional biological wastewater treatment cannot cleave this bond, meaning drain disposal via the domestic sewage exclusion is strictly prohibited.

• Methoxybutyl Group: Adds lipophilicity and introduces potential peroxide-forming capabilities upon prolonged exposure to oxygen and UV light (due to the ether oxygen), necessitating careful, light-proof storage.

Quantitative Safety & Containment Data

Before initiating any experimental workflow involving this compound, ensure your laboratory is equipped with the correct protective and containment measures.

Table 1: PPE and Containment Specifications

Requirement	Specification	Causality / Rationale
Gloves	Nitrile (Double-gloved) or Butyl Rubber	Prevents permeation of lipophilic organic amines.
Eyewear	Chemical Splash Goggles & Face Shield	Secondary amines cause rapid, irreversible corneal damage.
Ventilation	Fume Hood (Face velocity 80-100 fpm)	Mitigates inhalation of the volatile free base.
Waste Container	Amber Glass with PTFE-lined cap	Prevents UV degradation of the ether group and avoids PFAS leaching associated with fluorinated HDPE[2].

Table 2: Waste Compatibility Matrix

Waste Stream	Compatibility	Reaction / Consequence
Non-Halogenated Solvents	Compatible	Safe for co-incineration; maintains solubility.
Strong Acids (e.g., H2SO4)	Incompatible	Violent exothermic salt formation and potential boiling.
Oxidizers (e.g., Peroxides)	Incompatible	Risk of explosive oxidation of the ether moiety.

Experimental Workflow: Waste Segregation & Neutralization

Because of the C-F bond, chemical neutralization (e.g., acid-base titration) only addresses the amine's immediate corrosivity, not the molecule's environmental toxicity. However, neutralization is a critical preliminary step to stabilize the waste for transport.

Step-by-Step Methodology: Aqueous Waste Neutralization

• Preparation: Place the waste beaker containing the aqueous amine solution inside a certified fume hood. Ensure the solution is stirring continuously via a magnetic stir plate.

• Titration: Slowly add 1M Hydrochloric Acid (HCl) dropwise to the solution.

  • Causality: This converts the volatile, corrosive free base into a non-volatile hydrochloride salt, significantly reducing inhalation risks and reactivity during hazardous material transport[1].

• Validation: Monitor the pH using indicator strips or a calibrated pH meter. Cease titration when the solution reaches a neutral pH (6.5 to 7.5).

• Transfer: Carefully decant the neutralized solution into a dedicated Amber Glass waste container with a PTFE-lined cap.

• Inerting (Optional but Recommended): For long-term accumulation of concentrated organic waste streams, purge the headspace of the container with Argon or Nitrogen before sealing to prevent ether auto-oxidation.

Workflow for the segregation, neutralization, and thermal disposal of fluorinated amine waste.

Disposal Logistics: Thermal Destruction

The EPA mandates that fluorinated organics undergo specific destruction protocols to prevent the release of volatile fluorinated greenhouse gases or toxic Products of Incomplete Combustion (PICs), such as tetrafluoromethane (CF4)[3]. Standard municipal incinerators operating at ~800°C are insufficient for cleaving the C-F bond.

Step-by-Step Methodology: Manifesting and Destruction

• Labeling: Label the primary waste container strictly as "Hazardous Waste - Fluorinated Organic Amine (Toxic, Corrosive)." Do not use generic "Organic Waste" labels, as the disposal facility must be aware of the fluorine content.

• Facility Selection: Contract a licensed hazardous waste disposal facility equipped with a rotary kiln or liquid injection incinerator.

  • Causality: The facility must be capable of sustaining temperatures >1100°C with a minimum 2-second residence time to ensure complete thermal oxidation of the fluorinated ring[4].

• Scrubber Verification: Verify with your waste broker that the destination incinerator utilizes wet alkaline scrubbers (e.g., calcium hydroxide or sodium hydroxide).

  • Causality: At 1100°C, the molecule combusts to form CO2, H2O, NOx, and highly corrosive Hydrogen Fluoride (HF) gas. The alkaline scrubber neutralizes the HF gas into benign, insoluble Calcium Fluoride (CaF2), preventing toxic atmospheric release[3].

Mechanistic pathway of thermal oxidation and subsequent HF neutralization via alkaline scrubbing.

Emergency Spill Response Protocol

In the event of a localized spill of amine:

• Evacuate & Ventilate: Immediately clear personnel from the immediate area and ensure fume hoods or local exhaust ventilation are operating at maximum capacity.

• Neutralize: Do not use combustible materials (like sawdust) to absorb the free base. Instead, apply a weak solid acid (e.g., sodium bisulfate or citric acid powder) to neutralize the amine and suppress volatilization.

• Absorb: Once neutralized, use inert, non-combustible absorbents (e.g., vermiculite or sand) to collect the liquid.

• Contain: Sweep the absorbed material using non-sparking tools into an amber glass or heavy-duty PTFE container, label as fluorinated hazardous waste, and route to thermal destruction as outlined above.

References

• Comments submitted via the Federal eRulemaking Portal - EPA Interim Guidance regulations.gov [Link]

• Interim Guidance on the Destruction and Disposal of PFAS and Materials Containing PFAS epa.gov[Link]

• EPA Open Letter to Fluorinated HDPE Industry maine.gov[Link]

Sources

• 1. flinnsci.com [flinnsci.com]
• 2. maine.gov [maine.gov]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. epa.gov [epa.gov]

Personal protective equipment for handling [(2-Fluorophenyl)methyl](1-methoxybutan-2-yl)amine

An In-depth Technical Guide to the Safe Handling of amine

This guide provides comprehensive safety protocols and operational directives for the handling of amine. As a fluorinated amine, this compound belongs to a class of molecules critical to modern drug discovery and materials science.[1] The strategic incorporation of fluorine can significantly enhance a molecule's metabolic stability and binding affinity, properties of great interest to researchers.[1] However, these same properties demand a rigorous and informed approach to laboratory safety.

Due to the specific nature of this compound, a publicly available Safety Data Sheet (SDS) is not readily accessible. Therefore, this guide is built upon established safety principles for handling analogous fluorinated and amine-containing research chemicals. The recommendations herein are conservative and designed to provide a robust framework for ensuring personnel safety and experimental integrity. Researchers must, as a matter of standard practice, perform a risk assessment specific to their experimental context before commencing work.[2]

Hazard Identification and Risk Assessment

While specific toxicological data for amine is not available, the hazards can be inferred from structurally related compounds and the general properties of amines and organofluorine molecules.

• Amines: This class of compounds can be corrosive, irritant, and toxic.[3] They can cause irritation or burns to the skin and eyes and may be harmful if inhaled or ingested.[4][5]

• Fluorinated Compounds: A primary concern with fluorinated organic molecules is the potential for the formation of hazardous decomposition products, such as hydrogen fluoride (HF), under certain conditions like thermal decomposition.[1][6] HF is extremely corrosive and toxic.

Based on data from similar fluorinated amines, the primary anticipated hazards include:

• Skin Irritation/Corrosion: Potential to cause skin irritation or chemical burns upon contact.[5][7]

• Serious Eye Damage/Irritation: High likelihood of causing serious eye irritation or damage.[7][8]

• Acute Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.[5][7]

• Respiratory Irritation: Vapors or aerosols may cause irritation to the respiratory tract.[4]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to create a reliable barrier against exposure. The selection of specific PPE must be confirmed against the specific experimental conditions and quantities being used.

PPE Category	Specification	Rationale & Best Practices
Eye & Face Protection	Tightly fitting safety goggles and a full-face shield.[9][10]	Protects against splashes of the chemical or solvents, which can cause severe eye damage.[8] The face shield offers a secondary layer of protection for the entire face.[10]
Skin Protection	Nitrile or Neoprene gloves (double-gloving recommended). Flame-retardant lab coat. Chemical-resistant apron for large quantities.	No single glove material protects against all chemicals.[11] Nitrile offers good general resistance, but for prolonged contact or immersion, consult a glove compatibility chart. A lab coat protects against incidental contact, while an apron is crucial for splash protection during transfers.[11]
Respiratory Protection	Use only within a certified chemical fume hood. For situations where a fume hood is not feasible (e.g., spill cleanup), a full-face respirator with appropriate cartridges (e.g., for organic vapors and acid gases) is required.[5][12]	A chemical fume hood is the primary engineering control to prevent inhalation of vapors.[13] Respirators are a secondary line of defense for non-routine tasks or emergencies.[11]
Footwear	Closed-toe, chemical-resistant shoes.	Protects feet from spills. Non-absorbent materials are preferred.[12]

Operational and Handling Plan

Adherence to a systematic workflow is critical for minimizing risk. The following protocols provide a step-by-step guide for common laboratory manipulations.

Preparation and Weighing

• Fume Hood Preparation: Ensure the chemical fume hood is operational and the sash is at the appropriate working height.

• Material Staging: Place all necessary equipment (spatula, weigh paper, vials, solvents, waste container) inside the fume hood before handling the compound.

• Donning PPE: Put on all required PPE as detailed in the table above.

• Weighing: Tare the balance with a clean weigh boat or paper. Carefully transfer the desired amount of amine. Avoid creating dust.

• Closure: Immediately and securely cap the primary container.

• Cleanup: Clean the spatula and any surfaces inside the fume hood that may have been contaminated. Dispose of any contaminated weigh paper in the designated solid hazardous waste container.

Dissolution and Transfer

• Solvent Addition: Add the desired solvent to the vessel containing the weighed compound. This should be done slowly to avoid splashing.

• Mixing: If necessary, use a magnetic stirrer or gentle agitation to fully dissolve the compound. Keep the container capped whenever possible.

• Transfer: Use a clean pipette or syringe to transfer the solution. Perform all transfers over a secondary containment tray to catch any potential drips or spills.

Emergency Procedures

Immediate and correct response to an exposure or spill is critical.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open.[1] Seek immediate medical attention.[4]

• Skin Contact: Remove contaminated clothing immediately.[5] Wash the affected area with soap and plenty of water for at least 15 minutes.[4] Seek medical attention if irritation persists.

• Inhalation: Move the affected person to fresh air.[1] If breathing is difficult, administer oxygen and seek immediate medical attention.

• Spills: Evacuate the immediate area. For small spills within a fume hood, use an appropriate absorbent material (e.g., vermiculite or a commercial spill kit). Do not use combustible materials like paper towels.[1] For larger spills, evacuate the laboratory and contact your institution's emergency response team.

Storage and Disposal Plan

Proper storage and disposal are essential for long-term safety and environmental protection.

Storage

• Store the compound in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents and acids.[1][6]

• The container must be tightly sealed and clearly labeled.[1]

Disposal

• All waste containing amine, including contaminated lab supplies and solvents, must be treated as hazardous waste.[1]

• Collect waste in designated, properly labeled, and sealed containers. Halogenated organic waste should be segregated from non-halogenated waste streams.[14]

• Aqueous waste may contain fluoride ions and must be disposed of as hazardous waste.[1]

• Follow all institutional, local, and national regulations for hazardous waste disposal.[6] Never pour chemical waste down the drain.[14]

References

• An In-depth Technical Guide on the Safety and Handling of Fluorinated Amine Compounds. (n.d.). Benchchem.
• What are the Health and Safety Guidelines for Using Amines?. (n.d.).
• Safety Data Sheet. (n.d.).
• Personal Protective Equipment | US EPA. (2025, September 12). US EPA.
• Personal Protective Equipment: Chemical Handling. (2016, April 14). OSHA Safety Training for Agriculture.
• Personal Protective Equipment Selection Guide. (2015, July 22).

• amine. (n.d.). NextSDS. Retrieved from

• Essential Chemical PPE. (2023, September 8). Trimaco.
• SAFETY DATA SHEET. (2021, December 24). Fisher Scientific.
• SAFETY DATA SHEET. (n.d.). Fisher Scientific.
• Ambeed SDS. (n.d.).
• SAFETY DATA SHEET. (n.d.). Fisher Scientific.
• Safety Data Sheet. (2025, October 13). MedchemExpress.com.
• SAFETY DATA SHEET. (n.d.). Fisher Scientific.
• PRODUCT INFORMATION. (n.d.). Cayman Chemical.
• QA-8941 p.1 - Safety Data Sheet. (2026, March 6).
• Technical Support Information Bulletin 1054. (n.d.).
• Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology | ACS Chemical Health & Safety. (2022, February 1). ACS Publications.
• Management of Solid Waste Containing Fluoride—A Review. (n.d.). PMC - NIH.
• Proper disposal of chemicals. (2025, August 20). Sciencemadness Wiki.

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